Hexatriacontane

• CAS: 630-06-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of n-Hexatriacontane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of n-hexatriacontane (C₃₆H₇₄), a long-chain saturated hydrocarbon. The information is curated for professionals in research, science, and drug development who require precise data and an understanding of the experimental basis of these properties. This document includes a detailed summary of quantitative data, methodologies for key experiments, and visualizations to illustrate relationships and workflows.

Core Physical Properties

n-Hexatriacontane is a white, waxy solid at room temperature.[1] As a nonpolar molecule, its physical characteristics are primarily dictated by van der Waals forces.

The physical properties of n-hexatriacontane are summarized in the table below. Values are compiled from various sources and represent a consensus or a range where applicable.

Property	Value	Notes	Citations
Molecular Formula	C₃₆H₇₄	-	[2]
Molecular Weight	506.97 g/mol	-	[2]
Appearance	White to off-white waxy solid, powder, or flakes	At standard conditions
Melting Point	74-78 °C (347.15-351.15 K)	A range is often cited due to purity and experimental method. Specific values include 76.2°C and 76.5°C.
Boiling Point	497 °C (770.15 K) at 760 mmHg (1 atm)	Decomposes at atmospheric pressure boiling point. Boiling point is typically measured under vacuum, e.g., 265 °C at 1 mmHg.
Density	0.814 g/cm³	At temperatures slightly above the melting point.
Solubility	Insoluble in water. Soluble in nonpolar organic solvents like benzene and chloroform.	-
Crystal Structure	Monoclinic at room temperature	The unit cell parameters are a = 5.57 Å, b = 7.42 Å, c = 48.35 Å, with β = 119° 6'.
Refractive Index	1.4573	-

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of n-hexatriacontane.

The melting point of n-hexatriacontane can be accurately determined using the capillary melting point method.

• Apparatus: A melting point apparatus with a heated block and a calibrated thermometer or digital temperature sensor. Capillary tubes (sealed at one end).

• Sample Preparation: A small amount of finely powdered, dry n-hexatriacontane is packed into a capillary tube to a height of 2-3 mm. The tube is then tapped to ensure the sample is compact at the bottom.

• Procedure:

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated rapidly to a temperature approximately 15-20°C below the expected melting point.

  • The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

  • The temperature at which the first droplet of liquid is observed is recorded as the onset of melting.

  • The temperature at which the last crystal melts is recorded as the completion of melting. The range between these two temperatures is the melting range. For a pure sample, this range is typically narrow.

Due to its high molecular weight, n-hexatriacontane has a very high boiling point at atmospheric pressure and will likely decompose before this temperature is reached. Therefore, its boiling point is determined under reduced pressure.

• Apparatus: A vacuum distillation apparatus, including a distillation flask, a condenser, a receiving flask, a vacuum pump, and a manometer. A heating mantle and a calibrated thermometer are also required.

• Procedure:

  • A sample of n-hexatriacontane is placed in the distillation flask along with boiling chips.

  • The apparatus is assembled, ensuring all joints are properly sealed to maintain a vacuum.

  • The system is evacuated to the desired pressure, which is monitored with the manometer.

  • The sample is heated gently.

  • The temperature at which the liquid boils and the vapor condenses on the thermometer bulb is recorded as the boiling point at that specific pressure.

The density of n-hexatriacontane, being a solid at room temperature, is typically measured in its molten state.

• Apparatus: A pycnometer or a vibrating tube densitometer. A temperature-controlled water bath.

• Procedure (using a pycnometer):

  • The empty pycnometer is weighed.

  • It is then filled with distilled water and placed in a water bath at a specific temperature (e.g., 80°C) until thermal equilibrium is reached. The pycnometer is then weighed again to determine the volume of water it holds.

  • The pycnometer is dried, and the molten n-hexatriacontane is introduced. The pycnometer is again placed in the water bath to reach the same temperature.

  • The pycnometer filled with the sample is weighed.

  • The density is calculated by dividing the mass of the n-hexatriacontane by the volume of the pycnometer determined in step 2.

The arrangement of molecules in the solid state is determined by single-crystal X-ray diffraction.

• Apparatus: A single-crystal X-ray diffractometer equipped with an X-ray source (e.g., Cu Kα radiation), a goniometer, and a detector.

• Procedure:

  • A suitable single crystal of n-hexatriacontane is grown, typically by slow evaporation from a solution.

  • The crystal is mounted on the goniometer.

  • The crystal is irradiated with a monochromatic X-ray beam.

  • The diffraction pattern is collected by the detector as the crystal is rotated.

  • The positions and intensities of the diffracted beams are used to determine the unit cell dimensions and the arrangement of atoms within the crystal lattice.

Visualizations

As a simple alkane, n-hexatriacontane is not involved in complex biological signaling pathways. The following diagrams illustrate the logical relationships between its physical properties and an experimental workflow.

Conceptual diagram of factors influencing n-hexatriacontane's physical properties.

Workflow for the experimental determination of melting point.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. researchgate.net [researchgate.net]

Hexatriacontane: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of the Physicochemical Properties and Therapeutic Potential of a Long-Chain Alkane

Hexatriacontane, a saturated long-chain alkane, has garnered interest within the scientific community for its versatile applications, ranging from a reference standard in analytical chemistry to a functional component in advanced drug delivery systems. This technical guide provides a comprehensive overview of hexatriacontane, focusing on its core physicochemical properties, and delves into its application in drug development, complete with detailed experimental protocols.

Core Physicochemical Data

A clear understanding of the fundamental properties of hexatriacontane is crucial for its application in research and development. The following table summarizes its key quantitative data.

Property	Value	Source(s)
CAS Number	630-06-8	[1][2][3][4][5]
Molecular Formula	C36H74
Molecular Weight	506.97 g/mol
Alternate Name	n-Hexatriacontane

Application in Drug Delivery: Hexatriacontane-Loaded Transethosomes

Due to its hydrophobic nature and poor water solubility, the bioavailability and therapeutic efficacy of hexatriacontane as a standalone agent are limited. However, recent advancements in nanotechnology have demonstrated its potential when incorporated into novel drug delivery systems. One such application is its use in transethosomes, which are ultradeformable vesicles capable of enhanced skin penetration, for the topical delivery of antimicrobial agents.

Experimental Protocols

The following sections detail the methodologies for the formulation, characterization, and evaluation of hexatriacontane-loaded transethosomes, based on established research.

1. Formulation of Hexatriacontane-Loaded Transethosomes (HTC-TES)

The rotary evaporator technique is a common method for the preparation of HTC-TES.

• Materials:

  • Hexatriacontane (HTC)

  • Phospholipid (e.g., Lipoid S100)

  • Ethanol

  • Sodium cholate

  • Phosphate buffered saline (PBS)

• Procedure:

  • Dissolve hexatriacontane and the phospholipid in ethanol in a round-bottom flask.

  • Place the flask on a rotary evaporator to form a thin lipid film on the flask wall by removing the organic solvent under reduced pressure.

  • Hydrate the thin film with a PBS solution containing sodium cholate by rotating the flask at a controlled temperature above the lipid phase transition temperature.

  • The resulting suspension is then sonicated to reduce the vesicle size and form a homogenous dispersion of transethosomes.

2. Characterization of HTC-TES

• Particle Size, Polydispersity Index (PDI), and Zeta Potential: These parameters are determined using dynamic light scattering (DLS). The particle size and PDI indicate the average size and size distribution of the vesicles, while the zeta potential provides information about their surface charge and stability.

• Entrapment Efficiency (%EE): The %EE is a measure of the amount of drug successfully encapsulated within the transethosomes. It is typically determined by separating the unentrapped drug from the formulation by ultracentrifugation and quantifying the drug in the supernatant. The %EE is calculated using the following formula:

  %EE = [(Total Drug - Unentrapped Drug) / Total Drug] x 100

3. In Vitro Drug Release Study

The drug release profile from the HTC-TES is evaluated using a dialysis bag diffusion technique.

• Procedure:

  • A known quantity of the HTC-TES formulation is placed in a dialysis bag with a specific molecular weight cut-off.

  • The dialysis bag is then immersed in a receptor medium (e.g., PBS at a physiological pH) and kept at a constant temperature with continuous stirring.

  • At predetermined time intervals, aliquots of the receptor medium are withdrawn and analyzed for the concentration of released hexatriacontane using a suitable analytical method like HPLC.

  • The withdrawn volume is replaced with fresh receptor medium to maintain sink conditions.

4. Antimicrobial Activity Assessment

The antimicrobial efficacy of the HTC-TES formulation can be evaluated against various microorganisms using standard microbiological assays.

• Agar Well Diffusion Method:

  • Prepare agar plates inoculated with a standardized concentration of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

  • Create wells in the agar using a sterile borer.

  • Add a specific volume of the HTC-TES formulation, a placebo formulation (without hexatriacontane), and a standard antibiotic solution into separate wells.

  • Incubate the plates under appropriate conditions.

  • Measure the diameter of the zone of inhibition around each well to determine the antimicrobial activity.

Signaling Pathways and Logical Relationships

To date, there is a lack of direct scientific evidence detailing the interaction of hexatriacontane with specific cellular signaling pathways. Its primary role in a therapeutic context appears to be as a structural component in drug delivery systems rather than a modulator of intracellular signaling.

The following diagram illustrates the logical workflow for the development and evaluation of hexatriacontane-loaded transethosomes for antimicrobial applications.

Workflow for Hexatriacontane Transethosome Development.

Conclusion

Hexatriacontane presents as a molecule with significant potential in the field of drug delivery. While its intrinsic biological activity and interaction with signaling pathways remain an area for future investigation, its utility as a hydrophobic component in advanced formulations like transethosomes is evident. The detailed protocols provided in this guide offer a foundational framework for researchers and drug development professionals to explore and harness the capabilities of hexatriacontane in creating novel and effective therapeutic systems. Further research is warranted to elucidate any direct pharmacological effects and to expand its applications in medicine.

References

• 1. Formulation Development, Optimization by Box–Behnken Design, and In Vitro and Ex Vivo Characterization of Hexatriacontane-Loaded Transethosomal Gel for Antimicrobial Treatment for Skin Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]

The Ubiquity of a Very-Long-Chain Alkane: A Technical Guide to the Natural Sources and Occurrence of Hexatriacontane

For Researchers, Scientists, and Drug Development Professionals

Hexatriacontane (C36H74) is a saturated, straight-chain hydrocarbon belonging to the class of very-long-chain alkanes. As a non-polar and highly stable molecule, it is a common constituent of natural waxes, particularly in the plant kingdom, where it plays a crucial role in protecting organisms from environmental stressors. This technical guide provides an in-depth overview of the natural sources, occurrence, and analytical methodologies for hexatriacontane, tailored for professionals in research and development.

Natural Sources and Occurrence

Hexatriacontane is widely distributed in nature, from the epicuticular waxes of plants to environmental matrices. Its presence is a result of biosynthetic pathways in living organisms and its persistence in the environment.

Plants: A Primary Reservoir

The most significant natural source of hexatriacontane is the epicuticular wax of plants. This waxy layer serves as a protective barrier against non-stomatal water loss, UV radiation, and pathogen attack.[1][2] Hexatriacontane is one of many long-chain alkanes that contribute to the hydrophobicity and structural integrity of the plant cuticle.[1][3]

Its presence has been documented in a diverse range of plant species. It is found in the leaves, stems, roots, and flowers of various plants, often as a component of complex wax mixtures.[4]

Table 1: Documented Plant Sources of Hexatriacontane

Family	Genus & Species	Common Name	Plant Part	Reference
Malvaceae	Gossypium sp.	Cotton	Leaf
Asteraceae	Petasites hybridus	European butterbur	Root
Orchidaceae	Vanilla planifolia / Vanilla madagascariensis	Vanilla	Not specified
Solanaceae	Mandragora autumnalis	Mandrake	Not specified
Annonaceae	Artabotrys odoratissimus	Ylang-ylang vine	Leaves
Euphorbiaceae	Jatropha curcas	Purging nut	Stems, Roots
Fabaceae	Parinari polyandra	-	Stem Bark
Rosaceae	Rosa canina	Dog Rose	Leaves (Epicuticular Wax)

Insects

Insects utilize hydrocarbons, including long-chain alkanes, as cuticular components to prevent desiccation and as chemical signals (pheromones). While specific studies focusing solely on hexatriacontane are less common, it is a known constituent of the complex hydrocarbon profiles found on the surface of various insect species.

Geological and Environmental Occurrence

As a stable hydrocarbon, hexatriacontane is found in various environmental and geological contexts. It can be a component of petroleum products and may be released into the environment through the processing and combustion of fossil fuels. Its persistence leads to its detection in various environmental matrices.

Table 2: Environmental Occurrence of Hexatriacontane

Matrix	Location/Context	Concentration	Reference
Surface Water	Guanabara Bay Basin, Rio de Janeiro, Brazil	Not detected to 0.1 µg/L
Snow	Rural and urban areas in Russia and Finland	0.70 - 1.51 µg/kg
Urban Air (Particulate Phase)	Nagoya, Japan (1991)	2.8 ng/m³ (summer), 2.0 ng/m³ (winter)
Urban Air (Vapor Phase)	Nagoya, Japan (1991)	0.2 ng/m³
Urban Air (Particulate Phase)	Prato, Italy (2002)	~1 ng/m³

Biosynthesis of Very-Long-Chain Alkanes

In plants, the biosynthesis of very-long-chain alkanes like hexatriacontane is part of the broader pathway for cuticular wax production. The process begins with the synthesis of C16 and C18 fatty acids in the plastid. These are then elongated in the endoplasmic reticulum by a series of fatty acid elongase (FAE) complexes to produce very-long-chain fatty acids (VLCFAs) with chain lengths of up to C38. The VLCFAs are then shunted into one of two pathways: an alcohol-forming pathway that produces primary alcohols and wax esters, or an alkane-forming pathway. In the alkane pathway, the VLCFA is reduced to an aldehyde, which is then decarbonylated to form an alkane with one less carbon atom.

Caption: Simplified biosynthetic pathway of very-long-chain alkanes in plants.

Experimental Protocols

The extraction and analysis of hexatriacontane from natural sources typically involve solvent extraction followed by chromatographic separation and mass spectrometric detection.

Sample Preparation and Extraction

The choice of extraction method depends on the sample matrix and the desired quantitative accuracy.

• Soxhlet Extraction: This is a classic and exhaustive method suitable for solid samples like dried plant material.

  • Sample Preparation: Air-dry the plant material (e.g., leaves, stems) and grind it into a fine powder.

  • Extraction: Place the powdered sample (e.g., 200 g) into a thimble and extract with a non-polar solvent like n-hexane (e.g., 800 mL) in a Soxhlet apparatus for 60-72 hours.

  • Concentration: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to yield the crude lipid extract.

• Accelerated Solvent Extraction (ASE): A more rapid and automated alternative to Soxhlet, using elevated temperature and pressure.

  • Sample Preparation: Mix the ground sample with a drying agent like diatomaceous earth.

  • Extraction: Pack the sample into an extraction cell. Perform automated solid-liquid extraction with a suitable solvent (e.g., heptane) at elevated temperature (e.g., 100 °C). This can reduce extraction time to approximately 30 minutes per sample.

  • Collection: The extract is automatically collected in a vial.

• Surface Wax Extraction: For specific analysis of epicuticular waxes, mechanical or brief solvent-dipping methods are used.

  • Dipping Method: Briefly immerse intact plant organs (e.g., leaves) in a non-polar solvent like dichloromethane or hexane for 30-60 seconds. This minimizes the extraction of intracellular lipids.

  • Mechanical Stripping: An adhesive (e.g., gum arabic) can be applied to the leaf surface to mechanically strip the epicuticular wax layer, which can then be dissolved in a solvent.

Purification and Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the identification and quantification of n-alkanes.

• Sample Cleanup (Optional): The crude extract may be fractionated using column chromatography (e.g., on silica gel or alumina) to separate alkanes from more polar lipids.

• GC-MS System: A typical system consists of a gas chromatograph coupled to a mass spectrometer (e.g., a Quadrupole or Ion Trap).

• Chromatographic Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (60 m x 0.25 mm ID x 1 µm film thickness), is commonly used.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2-1.5 mL/min).

  • Injector: Splitless injection at a high temperature (e.g., 250-300 °C).

  • Oven Temperature Program: A typical program starts at a lower temperature (e.g., 50-80 °C), holds for a few minutes, and then ramps up at a controlled rate (e.g., 5-10 °C/min) to a final temperature of 280-310 °C, which is held for an extended period (e.g., 5-40 min) to ensure elution of very-long-chain compounds like hexatriacontane.

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 650.

• Identification and Quantification:

  • Identification: Hexatriacontane is identified by its retention time compared to an authentic standard and by its characteristic mass spectrum, which shows a molecular ion (m/z 506) and a fragmentation pattern of repeating CnH2n+1 ions.

  • Quantification: An internal standard (e.g., a deuterated alkane or an alkane of a chain length not present in the sample) is added to the sample prior to analysis. The concentration of hexatriacontane is determined by comparing its peak area to that of the internal standard, using a calibration curve generated from standards of known concentrations.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. repository.si.edu [repository.si.edu]
• 4. Hexatriacontane | C36H74 | CID 12412 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis of High-Purity Hexatriacontane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary synthesis pathways for obtaining high-purity hexatriacontane (n-C36H74), a long-chain alkane valuable as a reference standard in analytical chemistry, a model compound in materials science, and a building block in organic synthesis. The synthesis and subsequent purification of such long-chain alkanes to the high purities required for research and pharmaceutical applications present unique challenges. This document details established synthetic methodologies, purification protocols, and analytical techniques for purity verification.

Synthesis Pathways

Two principal methods for the synthesis of hexatriacontane are the Kolbe electrolysis of stearic acid and the Wurtz coupling of 1-bromooctadecane. A third potential route involving Grignard reagents is also discussed.

Kolbe Electrolysis of Stearic Acid

The Kolbe electrolysis is an electrochemical method involving the decarboxylative dimerization of carboxylates.[1][2] The electrolysis of the sodium or potassium salt of stearic acid (octadecanoic acid) at the anode yields hexatriacontane.

Reaction: 2 CH₃(CH₂)₁₆COOH → CH₃(CH₂)₃₄CH₃ + 2 CO₂ + H₂

This method is advantageous for its use of readily available fatty acid precursors. However, achieving high yields can be challenging, and byproducts may be formed. For instance, the electrolysis of palmitic acid to produce n-triacontane has been reported with a dimer yield of 23%.[3]

Wurtz Coupling of 1-Bromooctadecane

The Wurtz reaction is a classic coupling method that joins two alkyl halides in the presence of a reactive metal, typically sodium, to form a new carbon-carbon bond.[4] For the synthesis of hexatriacontane, 1-bromooctadecane is used as the precursor.

Reaction: 2 CH₃(CH₂)₁₇Br + 2 Na → CH₃(CH₂)₃₄CH₃ + 2 NaBr

While a straightforward method for creating symmetrical alkanes, the Wurtz reaction can have limitations, including low yields and the formation of side products.[4]

Grignard Reagent Synthesis

The reaction of a Grignard reagent with an alkyl halide offers another potential pathway for the synthesis of long-chain alkanes. In this case, octadecylmagnesium bromide could be reacted with 1-bromooctadecane.

Reaction: CH₃(CH₂)₁₇MgBr + CH₃(CH₂)₁₇Br → CH₃(CH₂)₃₄CH₃ + MgBr₂

Grignard reagents are highly reactive and can be challenging to handle, requiring strictly anhydrous conditions. The formation of the Grignard reagent itself can be accompanied by the undesired Wurtz coupling product.

Quantitative Data Summary

The following table summarizes the expected and reported quantitative data for the synthesis of long-chain alkanes. Data for hexatriacontane is limited; therefore, data from analogous long-chain alkanes are included for comparison.

Synthesis Method	Precursor	Product	Reported Yield	Reported Purity	Reference
Kolbe Electrolysis	Palmitic Acid (C16)	n-Triacontane (C30)	23% (dimer)	Not Specified
Wurtz Coupling	1-Bromooctadecane (C18)	Hexatriacontane (C36)	Yields generally low	Not Specified
Commercial Product	Deuterated Precursors	n-Hexatriacontane-d74	Not Applicable	98%

Experimental Protocols

Kolbe Electrolysis of Stearic Acid

Materials:

• Stearic acid

• Methanol

• Sodium methoxide solution (25% in methanol)

• Platinum foil electrodes

• Electrolytic cell

• Constant current power supply

Procedure:

• Preparation of the Electrolyte: In a beaker, dissolve 28.4 g of stearic acid in 300 mL of methanol. Carefully add a stoichiometric amount of sodium methoxide solution to neutralize the acid and form the sodium stearate salt. The endpoint can be monitored using a pH indicator.

• Electrolysis Setup: Transfer the methanolic solution of sodium stearate to an undivided electrolytic cell equipped with two platinum foil electrodes.

• Electrolysis: Apply a constant current density to the electrodes. The progress of the reaction can be monitored by the evolution of gas (CO₂ and H₂) at the electrodes.

• Work-up and Isolation: After the reaction is complete, the crude hexatriacontane will precipitate from the solution upon cooling. Filter the precipitate and wash it with hot methanol to remove any unreacted stearic acid salt and other soluble impurities.

• Drying: Dry the product in a vacuum oven.

Wurtz Coupling of 1-Bromooctadecane

Materials:

• 1-Bromooctadecane

• Sodium metal

• Anhydrous diethyl ether

• Ethanol

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, add 150 mL of anhydrous diethyl ether and 2.3 g of finely dispersed sodium metal.

• Addition of Alkyl Halide: Prepare a solution of 33.3 g of 1-bromooctadecane in 100 mL of anhydrous diethyl ether. Slowly add this solution to the stirred sodium dispersion over a period of 2 hours.

• Reflux: After the addition is complete, reflux the reaction mixture for 4 hours.

• Work-up and Isolation: Cool the reaction mixture to room temperature and cautiously add 50 mL of ethanol to quench any unreacted sodium. Add 100 mL of water and separate the organic layer.

• Washing and Drying: Wash the organic layer with saturated sodium chloride solution and dry it over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and evaporate the solvent under reduced pressure to obtain crude hexatriacontane.

Purification of Hexatriacontane

The crude hexatriacontane obtained from any of the synthetic routes requires further purification to achieve high purity.

Recrystallization

Recrystallization is a highly effective method for purifying solid long-chain alkanes.

Procedure:

• Solvent Selection: Choose a solvent in which hexatriacontane has high solubility at elevated temperatures and low solubility at room temperature (e.g., toluene, or a mixed solvent system of toluene and hexane).

• Dissolution: Dissolve the crude hexatriacontane in a minimal amount of the hot solvent.

• Hot Filtration: If insoluble impurities are present, perform a hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven.

Urea Adduction

Urea adduction is a selective method for separating linear n-alkanes from branched and cyclic isomers. Urea forms crystalline complexes with straight-chain alkanes, which can then be separated.

Procedure:

• Adduct Formation: Dissolve the crude hexatriacontane in a suitable solvent (e.g., a mixture of hexane and acetone). Add a saturated solution of urea in methanol to precipitate the urea-hexatriacontane adduct.

• Separation: Separate the solid adduct by filtration or centrifugation.

• Decomposition: Decompose the adduct by adding hot water to release the purified hexatriacontane.

• Extraction: Extract the hexatriacontane with a non-polar solvent like hexane.

• Solvent Removal: Evaporate the solvent to obtain the purified product.

Molecular Sieve Adsorption

Molecular sieves with appropriate pore sizes (e.g., 5Å) can be used to selectively adsorb linear alkanes.

Procedure:

• Sieve Activation: Activate the molecular sieves by heating in an oven under vacuum to remove any adsorbed water.

• Column Packing: Pack a chromatography column with the activated molecular sieves.

• Elution: Dissolve the crude hexatriacontane in a non-polar solvent and pass it through the column. The linear hexatriacontane will be retained by the sieves, while branched and cyclic impurities will elute.

• Desorption: The adsorbed hexatriacontane can be recovered by heating the molecular sieves or by displacement with a more strongly adsorbing compound.

Purity Analysis

The purity of the synthesized hexatriacontane should be confirmed using appropriate analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify any volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and the absence of impurities with different chemical shifts.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the characteristic C-H stretching and bending vibrations of a long-chain alkane.

Visualized Workflows

Caption: Overall workflow for the synthesis and purification of high-purity hexatriacontane.

Caption: Logical relationships between different purification techniques for hexatriacontane.

References

• 1. Kolbe electrolysis - Wikipedia [en.wikipedia.org]
• 2. Kolbe's Electrolytic Method: Reaction, Mechanism & Uses [vedantu.com]
• 3. cetjournal.it [cetjournal.it]
• 4. Wurtz reaction - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the Characteristics of Hexatriacontane (C36H74) for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hexatriacontane (C36H74) is a long-chain, straight-chain alkane that holds significant promise as an excipient in pharmaceutical formulations. Its highly lipophilic nature, solid-state properties at physiological temperatures, and biocompatibility make it an excellent candidate for various drug delivery applications. This technical guide provides a comprehensive overview of the core physicochemical characteristics of hexatriacontane, detailed experimental protocols for its analysis, and insights into its role in advanced drug delivery systems. The information presented herein is intended to support researchers, scientists, and drug development professionals in harnessing the potential of this versatile long-chain alkane.

Physicochemical Properties of Hexatriacontane

Hexatriacontane is a white, waxy solid at room temperature.[1] Its key physicochemical properties are summarized in the tables below, providing a foundation for its application in pharmaceutical sciences.

Identification and General Properties

Property	Value	Reference
Chemical Name	Hexatriacontane	[1]
Synonyms	n-Hexatriacontane	[1]
CAS Number	630-06-8	[1][2]
Molecular Formula	C36H74
Molecular Weight	506.97 g/mol
Appearance	Waxy solid

Thermal and Density Properties

Property	Value	Reference
Melting Point	74-76 °C
Boiling Point	265 °C at 1 mmHg
Density	0.7803 g/cm³ at 80 °C

Solubility Profile

Solvent	Solubility	Reference
Water	Insoluble
Benzene	Soluble
Chloroform	Slightly Soluble
Hexanes	Slightly Soluble (with heating and sonication)
Warm Alcohol	Soluble
Turpentine	Soluble
Carbon Disulfide	Soluble
Olive Oil	Soluble

Experimental Protocols for Characterization

Accurate characterization of hexatriacontane is crucial for its effective use in pharmaceutical development. The following sections detail the methodologies for key analytical experiments.

Determination of Melting Point

The melting point is a critical parameter for assessing the purity and suitability of hexatriacontane for applications such as solid lipid nanoparticles.

Methodology:

• Sample Preparation: Ensure the hexatriacontane sample is completely dry and in a powdered form. If necessary, gently crush the waxy solid to obtain a fine powder.

• Capillary Tube Loading: Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

• Instrumentation: Place the loaded capillary tube into a calibrated digital melting point apparatus.

• Heating and Observation: Heat the sample rapidly to a temperature approximately 10-15°C below the expected melting point. Then, reduce the heating rate to 1-2°C per minute.

• Data Recording: Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range represents the melting point.

Purity Analysis by Gas Chromatography (GC)

Gas chromatography is a powerful technique for determining the purity of hexatriacontane and identifying any potential impurities.

Methodology:

• Sample Preparation: Accurately weigh and dissolve a known amount of hexatriacontane in a suitable solvent, such as hexane, to a final concentration of approximately 50 mg/L.

• Instrumentation: Utilize a gas chromatograph equipped with a flame ionization detector (FID) and a non-polar capillary column suitable for high-temperature analysis.

• GC Parameters:

  • Injector Temperature: 280°C

  • Detector Temperature: 350°C

  • Carrier Gas: Hydrogen or Helium

  • Oven Program: Start at an initial temperature of 100°C, hold for 1 minute, then ramp up to 340°C at a rate of 10-20°C per minute, and hold for a final period.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: The purity of the sample is determined by calculating the area percentage of the hexatriacontane peak relative to the total area of all peaks in the chromatogram.

Structural Confirmation by Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to confirm the identity of hexatriacontane by identifying its characteristic functional groups.

Methodology:

• Sample Preparation: The hexatriacontane sample can be analyzed as a thin film by melting a small amount between two potassium bromide (KBr) plates or as a solid dispersion in a KBr pellet.

• Instrumentation: Use a calibrated FTIR spectrometer.

• Data Acquisition: Scan the sample over the mid-infrared range (typically 4000-400 cm⁻¹).

• Spectral Analysis: The resulting spectrum should exhibit characteristic C-H stretching vibrations for alkanes around 2850-2960 cm⁻¹ and C-H bending vibrations around 1465 cm⁻¹ and 1375 cm⁻¹. The absence of significant peaks from other functional groups confirms the alkane nature of the sample.

Role in Drug Delivery and Cellular Interactions

While hexatriacontane does not have a known direct pharmacological effect or a specific signaling pathway it modulates, its utility in drug delivery is significant. It is a key component in the formulation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), which are designed to improve the bioavailability of poorly soluble drugs. Its inert and hydrophobic nature allows for the controlled release of encapsulated active pharmaceutical ingredients (APIs).

The primary mechanism by which these hexatriacontane-containing nanoparticles facilitate drug delivery is through their interaction with and uptake by cells. The following diagram illustrates the generalized pathway for the cellular uptake of lipid-based nanoparticles.

References

• 1. Hexatriacontane | C36H74 | CID 12412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 630-06-8 CAS MSDS (HEXATRIACONTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

A Comprehensive Technical Guide to the Solubility of Hexatriacontane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of hexatriacontane (C36H74), a long-chain n-alkane, in various organic solvents. Understanding the solubility of such long-chain hydrocarbons is critical in numerous fields, including pharmaceuticals, materials science, and petrochemical engineering, where they are utilized as excipients, building blocks for self-assembled monolayers, and components of complex mixtures. This document compiles quantitative solubility data, details experimental protocols for solubility determination, and presents a logical workflow for these experimental processes.

Quantitative Solubility Data

The solubility of hexatriacontane is highly dependent on the nature of the solvent and the temperature. As a nonpolar molecule, it exhibits greater solubility in nonpolar organic solvents, a characteristic governed by the principle of "like dissolves like." The intermolecular forces in solid hexatriacontane are primarily van der Waals forces, which are more easily overcome by solvents with similar intermolecular interactions.[1]

Solubility in n-Alkane Solvents

Research conducted by Madsen and Boistelle provides key quantitative data on the solubility of hexatriacontane in a series of n-alkane solvents at various temperatures. The data, expressed as the mole fraction of hexatriacontane (x), is summarized below.

Temperature (°C)	Temperature (K)	Solvent	Solubility (x * 10^4)
11.4	284.55	n-Hexane	0.11
15.1	288.25	n-Hexane	0.19
19.1	292.25	n-Hexane	0.33
23.0	296.15	n-Hexane	0.56
27.2	300.35	n-Hexane	0.96
31.1	304.25	n-Hexane	1.55
35.1	308.25	n-Hexane	2.51
19.8	292.95	n-Octane	0.65
23.8	296.95	n-Octane	1.11
28.0	301.15	n-Octane	1.86
32.1	305.25	n-Octane	3.03
36.0	309.15	n-Octane	4.75
25.0	298.15	n-Decane	2.15
29.0	302.15	n-Decane	3.48
33.0	306.15	n-Decane	5.51
37.0	310.15	n-Decane	8.52
30.0	303.15	n-Dodecane	5.31
34.0	307.15	n-Dodecane	8.24
38.0	311.15	n-Dodecane	12.5

Data sourced from Madsen, H. E. L., & Boistelle, R. (1979). Solubility of octacosane and hexatriacontane in different n-alkane solvents. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 75, 1254-1258.

Solubility in Aromatic and Other Organic Solvents

Qualitative data indicates that hexatriacontane is soluble in aromatic solvents like benzene and toluene, as well as in chlorinated solvents such as chloroform.[2] It is also reported to be soluble in ligroin, warm alcohol, turpentine, and carbon disulfide.[2] Quantitative data for the solubility of hexatriacontane in toluene has been reported, but the specific values were not accessible in the preparation of this guide. Further investigation into the work of Jennings and Weispfennig is recommended for detailed figures on solubility in toluene and other solvent mixtures.[3]

Hexatriacontane is practically insoluble in water.[2]

Experimental Protocols for Solubility Determination

The determination of the solubility of a solid, high-molecular-weight alkane like hexatriacontane requires precise and carefully controlled experimental procedures. Below are detailed methodologies for two common approaches: the gravimetric method and the spectroscopic method.

Gravimetric Method for Solubility Determination

This classic method relies on the direct measurement of the mass of the solute dissolved in a known mass or volume of solvent.

Objective: To determine the solubility of hexatriacontane in an organic solvent at a specific temperature by mass analysis.

Materials and Apparatus:

• Hexatriacontane (high purity)

• Organic solvent of interest (e.g., toluene, hexane)

• Analytical balance (± 0.0001 g)

• Thermostatic water bath or incubator

• Conical flasks with stoppers

• Filtration apparatus (e.g., syringe filters with appropriate membrane, glass funnel with filter paper)

• Pre-weighed evaporation dishes or beakers

• Pipettes

• Oven or vacuum desiccator

Procedure:

• Preparation of Saturated Solution: a. Add an excess amount of hexatriacontane to a conical flask containing a known volume (e.g., 50 mL) of the chosen organic solvent. The presence of undissolved solid is necessary to ensure saturation. b. Tightly stopper the flask to prevent solvent evaporation. c. Place the flask in a thermostatic water bath set to the desired temperature. d. Allow the mixture to equilibrate for an extended period (e.g., 24-48 hours) with continuous stirring or agitation to ensure the solution reaches saturation.

• Sample Withdrawal and Filtration: a. Once equilibrium is reached, cease agitation and allow the excess solid to settle. b. Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pre-heated pipette to prevent premature crystallization of the solute. c. Immediately filter the solution through a syringe filter (pre-heated to the experimental temperature) into a pre-weighed evaporation dish. This step is crucial to remove any undissolved microcrystals.

• Solvent Evaporation and Mass Determination: a. Weigh the evaporation dish containing the filtrate to determine the mass of the solution. b. Place the evaporation dish in an oven at a temperature sufficient to evaporate the solvent without degrading the hexatriacontane (e.g., 80-100°C). Alternatively, use a rotary evaporator or a vacuum desiccator. c. Continue the evaporation process until a constant weight of the dried hexatriacontane residue is achieved. d. Weigh the evaporation dish with the dry solute.

• Calculation of Solubility: a. Mass of the solution: (Weight of dish with filtrate) - (Weight of empty dish) b. Mass of the solute (hexatriacontane): (Weight of dish with dry solute) - (Weight of empty dish) c. Mass of the solvent: (Mass of the solution) - (Mass of the solute) d. Solubility ( g/100 g solvent): (Mass of the solute / Mass of the solvent) * 100 e. Mole fraction: Can be calculated from the masses and molecular weights of the solute and solvent.

Differential Scanning Calorimetry (DSC) for Solubility Determination

DSC can be used to determine the solubility of a solid in a liquid by measuring the heat flow associated with the dissolution of the solid as a function of temperature.

Objective: To determine the solubility of hexatriacontane in an organic solvent as a function of temperature using DSC.

Materials and Apparatus:

• Hexatriacontane (high purity)

• Organic solvent of interest

• Differential Scanning Calorimeter (DSC)

• Hermetic DSC pans

• Micropipettes

Procedure:

• Sample Preparation: a. Prepare several mixtures of hexatriacontane and the solvent with varying compositions (e.g., 5, 10, 20, 30 wt% hexatriacontane). b. Accurately weigh a small amount of each mixture (typically 5-10 mg) into a hermetic DSC pan and seal it.

• DSC Analysis: a. Place the sealed pan in the DSC instrument. b. Heat the sample at a controlled rate (e.g., 5-10 °C/min) over a temperature range that encompasses the dissolution of the hexatriacontane. c. Record the heat flow as a function of temperature. The dissolution of the solid will be observed as an endothermic peak.

• Data Interpretation: a. The temperature at which the dissolution is complete (the end of the melting peak) corresponds to the saturation temperature for that specific composition. b. By plotting the composition of the mixtures against their respective dissolution temperatures, a solubility curve can be constructed.

Experimental Workflow

The logical progression for determining the solubility of hexatriacontane in an organic solvent is depicted in the following workflow diagram.

References

• 1. All about Solubility of Alkanes [unacademy.com]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Physicochemical Properties of Hexatriacontane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of hexatriacontane (n-C36H74), a long-chain saturated hydrocarbon. The document details established physicochemical data, outlines rigorous experimental protocols for their determination, and presents visual workflows to ensure accurate and reproducible measurements. This information is critical for professionals in research, chemical sciences, and pharmaceutical development where the thermal properties of long-chain alkanes are of significant interest.

Physicochemical Data of Hexatriacontane

Hexatriacontane is a white, waxy solid at standard conditions. Its thermal properties are crucial for its application and handling in various scientific and industrial settings. The following tables summarize the reported melting and boiling points from various sources.

Table 1: Melting Point of Hexatriacontane

Melting Point (°C)	Melting Point (K)	Source Notes
75.081	348.231	Experimental Property
71.0 - 77.0	344.15 - 350.15	Range for clear melt
74 - 76	347.15 - 349.15	Lit. value
76.5	349.65	-
76	349.15	-
69	342.15	-

Table 2: Boiling Point of Hexatriacontane

Boiling Point (°C)	Boiling Point (K)	Pressure	Source Notes
298.4	571.55	3 mmHg	Experimental Property
265	538.15	1 mmHg (lit.)	-
497.10	770.25	760 mmHg (est.)	Estimated value
467	740.15	Not Specified	-

Experimental Protocols

Accurate determination of the melting and boiling points of high molecular weight alkanes like hexatriacontane requires precise experimental techniques. The following are detailed methodologies for these key experiments.

Determination of Melting Point (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a solid organic compound.

Apparatus and Materials:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Hexatriacontane sample (finely powdered)

• Mortar and pestle

• Spatula

• Thermometer (calibrated)

Procedure:

• Sample Preparation: Ensure the hexatriacontane sample is pure and dry. If the sample is not a fine powder, gently grind it using a mortar and pestle.

• Loading the Capillary Tube: Press the open end of a capillary tube into the powdered hexatriacontane sample until a small amount of the solid is packed into the tube to a height of 2-3 mm.[1][2]

• Packing the Sample: To ensure the sample is tightly packed at the bottom of the tube, drop the capillary tube (sealed end down) through a long, narrow tube (e.g., a glass tube) onto a hard surface. The impact will help to compact the sample.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Heating:

  • If the approximate melting point is known, heat the block rapidly to about 15-20°C below the expected melting point.[3]

  • Then, reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium as the melting point is approached.[2][3]

  • If the melting point is unknown, a preliminary, rapid determination can be performed to find an approximate range. A second, more careful measurement should then be conducted with a fresh sample.

• Observation and Data Recording:

  • Observe the sample through the magnifying lens of the apparatus.

  • Record the temperature at which the first drop of liquid appears. This is the beginning of the melting range.

  • Record the temperature at which the last crystal of the solid melts and the entire sample becomes a transparent liquid. This is the end of the melting range.

  • For a pure compound, the melting range should be narrow, typically 0.5-2°C.

Determination of Boiling Point at Reduced Pressure

Due to the high boiling point of hexatriacontane at atmospheric pressure, which can lead to decomposition, the boiling point is typically determined under reduced pressure (vacuum).

Apparatus and Materials:

• Distillation flask (e.g., round-bottom flask)

• Condenser

• Receiving flask

• Thermometer (calibrated)

• Vacuum source (e.g., vacuum pump)

• Manometer (to measure pressure)

• Heating mantle

• Boiling chips or a magnetic stirrer

• Hexatriacontane sample

Procedure:

• Apparatus Setup:

  • Assemble a vacuum distillation apparatus. Place a small amount of hexatriacontane and a few boiling chips or a stir bar into the distillation flask.

  • Position the thermometer so that the top of the bulb is level with the bottom of the side arm leading to the condenser. This ensures the thermometer measures the temperature of the vapor in equilibrium with the liquid.

• Evacuation: Connect the apparatus to the vacuum source and carefully reduce the pressure to the desired level, as measured by the manometer.

• Heating:

  • Begin gently heating the distillation flask using the heating mantle.

  • Adjust the heating rate to achieve a slow and steady distillation, with condensate forming on the thermometer bulb and dripping into the condenser at a rate of one to two drops per second.

• Observation and Data Recording:

  • Allow the temperature to stabilize while the liquid is boiling and refluxing.

  • Record the stable temperature reading from the thermometer. This is the boiling point at the recorded pressure.

  • Record the pressure from the manometer.

• • Once the measurement is complete, remove the heat source and allow the apparatus to cool completely before slowly reintroducing air to the system to equalize the pressure.

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Melting Point Determination.

Caption: Workflow for Boiling Point Determination at Reduced Pressure.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]

A Technical Guide to the Spectroscopic Analysis of Hexatriacontane

Introduction

Hexatriacontane (C₃₆H₇₄) is a long-chain saturated hydrocarbon, a member of the alkane homologous series.[1] Its high molecular weight and non-polar nature influence its physical and chemical properties, making spectroscopic analysis a critical tool for its identification and characterization. This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for hexatriacontane. Detailed experimental protocols are provided to aid researchers, scientists, and drug development professionals in their analytical workflows.

Spectroscopic Data Summary

The following sections present the key spectroscopic data for hexatriacontane in a structured format for clarity and comparative analysis.

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of organic molecules. For a simple, long-chain alkane like hexatriacontane, ¹H and ¹³C NMR spectra are characterized by a limited number of signals due to the repetitive methylene units.

¹H NMR Spectral Data

The ¹H NMR spectrum of a straight-chain alkane is relatively simple, with signals for the terminal methyl (-CH₃) and the internal methylene (-CH₂-) protons appearing in a narrow upfield range.[2]

Proton Type	Structure	Approximate Chemical Shift (δ, ppm)	Multiplicity
Methyl	CH₃ -(CH₂)₃₄-CH₃	~0.88	Triplet
Methylene (adjacent to methyl)	CH₃-CH₂ -(CH₂)₃₃-CH₃	~1.26	Multiplet
Internal Methylene	CH₃-CH₂-(CH₂ )₃₂-CH₂-CH₃	~1.26	Broad Singlet

Note: The signals for the internal methylene protons heavily overlap, appearing as a broad singlet.

¹³C NMR Spectral Data

Due to the symmetry of the hexatriacontane molecule, the number of unique carbon signals is less than the total number of carbon atoms. The chemical shifts are sensitive to the position of the carbon atom within the chain.[3]

Carbon Type	Carbon Position	Approximate Chemical Shift (δ, ppm)
Methyl	C1	~14.1
Methylene	C2	~22.7
Methylene	C3	~31.9
Internal Methylene	C4-C17	~29.4 - 29.7
Central Methylene	C18	~29.7

Note: The chemical shifts of the internal methylene carbons (C4 to C17) are very similar and often result in a cluster of overlapping peaks.[3]

The IR spectrum of hexatriacontane is characteristic of a saturated hydrocarbon, displaying absorptions corresponding to C-H stretching and bending vibrations.[4]

Vibrational Mode	Functional Group	Expected Absorption Range (cm⁻¹)	Intensity
C-H Stretch	-CH₃, -CH₂-	2850 - 2960	Strong
C-H Bend (Scissoring)	-CH₂-	~1465	Medium
C-H Bend (Asymmetric)	-CH₃	~1450	Medium
C-H Bend (Symmetric)	-CH₃	~1375	Medium
C-H Rocking	-(CH₂)n- (n > 4)	~720 - 725	Weak-Medium
C-C Stretch	Alkane backbone	800 - 1300	Weak

The mass spectrum of hexatriacontane is characterized by a molecular ion peak (M⁺) and a distinct fragmentation pattern. The fragmentation involves the sequential loss of alkyl fragments, leading to a series of peaks separated by 14 mass units (-CH₂-).

m/z	Relative Intensity (%)	Assignment
506	1.0	[M]⁺ (Molecular Ion)
491	<1	[M-CH₃]⁺
477	<1	[M-C₂H₅]⁺
...	...	...
99	23.2	[C₇H₁₅]⁺
85	52.0	[C₆H₁₃]⁺
71	74.4	[C₅H₁₁]⁺
57	100.0	[C₄H₉]⁺
43	54.9	[C₃H₇]⁺

Note: The base peak is typically observed at m/z = 57. The molecular ion peak at m/z = 506 may be weak or absent depending on the ionization method.

Experimental Protocols

Detailed methodologies for the spectroscopic analysis of hexatriacontane are outlined below.

• Sample Preparation:

  • Dissolve approximately 10-20 mg of hexatriacontane in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆). Due to the waxy nature of long-chain alkanes, gentle heating may be required to facilitate dissolution.

  • Transfer the solution to a 5 mm NMR tube.

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, a larger number of scans will be necessary due to the low natural abundance of the ¹³C isotope. Proton decoupling is typically used to simplify the spectrum and improve sensitivity.

  • Set a relaxation delay of at least 5 times the longest T₁ of the nuclei of interest to ensure accurate integration, particularly for quantitative analysis.

Attenuated Total Reflectance (ATR) Method:

• Sample Preparation:

  • Place a small amount of solid hexatriacontane directly onto the ATR crystal.

• Data Acquisition:

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • A background spectrum of the clean, empty ATR crystal should be recorded and automatically subtracted from the sample spectrum.

Nujol Mull Method:

• Sample Preparation:

  • Place a small amount of finely powdered hexatriacontane in an agate mortar.

  • Add a few drops of Nujol (mineral oil) and grind the mixture with a pestle to form a smooth paste.

  • Apply a thin, even film of the mull onto a salt plate (e.g., NaCl or KBr).

  • Place a second salt plate on top and gently press to spread the mull.

• Data Acquisition:

  • Place the salt plates in the sample holder of the FT-IR spectrometer.

  • Record the spectrum. A background spectrum of the clean salt plates should be recorded and subtracted. Note that the Nujol will contribute its own C-H absorption bands to the spectrum.

• Sample Preparation:

  • Dissolve a small amount of hexatriacontane in a volatile organic solvent such as hexane or chloroform.

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the gas chromatograph (GC) inlet.

  • The GC will separate the components of the sample based on their boiling points and interactions with the column stationary phase. For a pure sample of hexatriacontane, a single peak is expected.

  • The eluent from the GC column is introduced into the ion source of the mass spectrometer.

  • Electron ionization (EI) is a common method for the analysis of alkanes.

  • The mass analyzer separates the resulting ions based on their mass-to-charge ratio (m/z), and a detector records the abundance of each ion.

Visualizations

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a solid organic compound like hexatriacontane.

Caption: Workflow for Spectroscopic Analysis of Hexatriacontane.

References

• 1. Hexatriacontane | C36H74 | CID 12412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Additional insights from very-high-resolution 13C NMR spectra of long-chain n-alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. orgchemboulder.com [orgchemboulder.com]

A Technical Guide to Analytical Grade Hexatriacontane for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of analytical grade hexatriacontane (n-C36H74), a long-chain aliphatic hydrocarbon crucial for a variety of scientific applications. This document details commercial suppliers, technical specifications, and a representative experimental protocol for its use as a standard in gas chromatography.

Commercial Suppliers and Specifications

Analytical grade hexatriacontane is available from several reputable chemical suppliers. The quality and purity of the standard are critical for accurate and reproducible analytical results. Below is a summary of offerings from prominent vendors.

Supplier	Product/Catalog No.	Purity (Assay)	Analytical Method	Form	Melting Point (°C)
Sigma-Aldrich (Merck)	52919 / H12552	≥98.0%	Gas Chromatography (GC)	Neat (Solid)	74-77
Thermo Scientific Chemicals	031641	≥97.0%	Gas Chromatography (GC)	Powder, Wax, or Flakes	71.0-77.0
Aladdin Scientific	H100489	96-100%	Gas Chromatography (GC)	White Crystals, Powder	74-78
Research Scientific	SA/52919-1G	Standard for GC	Gas Chromatography (GC)	Solid	Not Specified

Note: Purity and specifications can vary by lot. It is essential to consult the Certificate of Analysis (CoA) for the specific batch being used.[1][2][3][4][5]

Core Application: A Standard for Hydrocarbon Analysis

Hexatriacontane's primary role in analytical chemistry is as a standard, particularly in the analysis of petroleum products and environmental contaminants. Due to its high molecular weight, low volatility, and chemical inertness, it is an excellent marker for the diesel range organics (DRO) fraction in Total Petroleum Hydrocarbon (TPH) analysis.

The following sections detail a representative experimental protocol for the quantification of TPH in an environmental sample using hexatriacontane as part of a calibration or internal standard mixture.

Experimental Protocol: Quantification of TPH in Water by GC-FID

This protocol is a composite methodology based on established environmental testing methods, such as those from the U.S. Environmental Protection Agency (EPA). It describes the use of a C12-C40 alkane standard mixture, which would include hexatriacontane, for the analysis of extractable petroleum hydrocarbons.

1. Objective: To quantify the concentration of TPH in a water sample using solvent extraction followed by Gas Chromatography with Flame Ionization Detection (GC-FID).

2. Reagents and Standards:

• Solvents: Dichloromethane (DCM), n-Hexane (pesticide grade or equivalent).

• Drying Agent: Anhydrous sodium sulfate.

• Internal Standard (IS) Stock Solution: Prepare a stock solution of a suitable internal standard (e.g., phenanthrene-d10) in an appropriate solvent.

• Calibration Standards: Prepare a series of calibration standards containing a certified n-alkane mixture (including n-hexatriacontane, typically in the C12-C40 range) at various concentrations in hexane.

• Hexatriacontane Standard: Analytical grade solid.

3. Sample Preparation and Extraction:

• Collect a 1-liter water sample in a pre-cleaned glass container.

• Acidify the sample to a pH < 2 with hydrochloric acid.

• Spike the sample with a known amount of the internal standard stock solution.

• Transfer the sample to a 2-liter separatory funnel.

• Add 60 mL of DCM to the funnel, seal, and shake vigorously for 2 minutes, periodically venting pressure.

• Allow the layers to separate and drain the lower organic layer into a flask.

• Repeat the extraction twice more with fresh 60 mL portions of DCM, combining the organic extracts.

• Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove residual water.

• Concentrate the extract to approximately 1 mL using a Kuderna-Danish apparatus or a rotary evaporator.

• Exchange the solvent to n-hexane by adding 10 mL of hexane and re-concentrating to the final volume.

4. Gas Chromatography Analysis:

• Instrument: Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID).

• Column: A non-polar capillary column, such as a DB-5 or equivalent (e.g., 30 m x 0.32 mm, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector: Splitless injection at 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 3 minutes.

  • Ramp: 15°C/minute to 300°C.

• Detector: FID at 300°C.

• Injection Volume: 1-2 µL.

5. Calibration and Quantification:

• Inject the prepared calibration standards to generate a calibration curve.

• The quantification is based on the total area of the chromatogram within the diesel range, which is defined by the retention times of specific n-alkanes in the standard mix (e.g., C12 to C35/C40).

• Inject the prepared sample extract.

• Integrate the total area of the unresolved complex mixture (UCM) and any resolved peaks within the defined retention time window.

• Calculate the TPH concentration in the original sample based on the calibration curve and accounting for the sample volume and final extract volume. The internal standard is used to correct for variations in extraction efficiency and injection volume.

Visualizations

Logical Relationship: Internal Standard Calibration

The diagram below illustrates the principle of using an internal standard for quantification in chromatography. The ratio of the analyte response to the constant internal standard response is used for calibration, which corrects for variations in sample volume and instrument response.

Caption: Principle of Internal Standard Calibration.

Experimental Workflow: TPH Analysis

The following diagram outlines the complete workflow from sample collection to data analysis for the determination of Total Petroleum Hydrocarbons in a water sample, highlighting the role of the hexatriacontane-containing standard.

Caption: Workflow for TPH Quantification in Water.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. epa.gov [epa.gov]
• 4. ASTM D7678 - eralytics [eralytics.com]
• 5. thescipub.com [thescipub.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Hexatriacontane as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a cornerstone analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. For accurate and precise quantification, the use of an internal standard (IS) is crucial to correct for variations in sample preparation, injection volume, and instrument response. Hexatriacontane (C36H74), a long-chain n-alkane, serves as an excellent internal standard for the analysis of high molecular weight analytes such as lipids, fatty acids, plant waxes, and other non-polar to semi-polar compounds. Its high boiling point, thermal stability, and chemical inertness ensure that it does not interfere with the analytes of interest and remains stable throughout the analytical process.

This document provides detailed application notes and protocols for the effective use of hexatriacontane as an internal standard in GC-MS analysis.

Properties of Hexatriacontane as an Internal Standard

Hexatriacontane is a saturated hydrocarbon with the chemical formula C36H74. Its physical and chemical properties make it an ideal internal standard for the GC-MS analysis of long-chain compounds.

Property	Value	Reference
Molecular Formula	C36H74	[1]
Molecular Weight	507.0 g/mol	[1]
CAS Number	630-06-8
Melting Point	74-76 °C
Boiling Point	497.1 °C (estimated)
Solubility	Insoluble in water; Soluble in organic solvents like hexane, chloroform, and warm alcohol.	[1]
Stability	Stable under recommended storage conditions.	[1]

Experimental Protocols

The following protocols outline the preparation of standards, sample preparation, and GC-MS analysis for the quantification of a hypothetical long-chain fatty acid analyte using hexatriacontane as an internal standard. These protocols can be adapted for other high molecular weight analytes.

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock):

  • Accurately weigh approximately 10 mg of hexatriacontane (≥98% purity).

  • Dissolve it in 10 mL of a suitable volatile organic solvent such as hexane or chloroform to obtain a stock solution of approximately 1 mg/mL.

  • Store the stock solution in a tightly sealed vial at 4°C.

• Analyte Stock Solution (Analyte Stock):

  • Accurately weigh approximately 10 mg of the high-purity analyte standard.

  • Dissolve it in 10 mL of the same solvent used for the IS stock to prepare a stock solution of approximately 1 mg/mL.

• Calibration Standards:

  • Prepare a series of calibration standards by performing serial dilutions of the Analyte Stock solution.

  • To each calibration standard, add a constant volume of the IS Stock solution to ensure a consistent concentration of the internal standard across all calibration levels (e.g., add 100 µL of IS Stock to 1 mL of each analyte dilution).

Sample Preparation

The following is a general procedure for the extraction of lipids from a biological matrix (e.g., plant tissue) for GC-MS analysis.

• Homogenization and Extraction:

  • Weigh approximately 100 mg of the homogenized sample into a glass centrifuge tube.

  • Add a known volume of the IS Stock solution (e.g., 100 µL of 1 mg/mL hexatriacontane in hexane).

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution.

  • Vortex the mixture for 2 minutes and then sonicate for 15 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the phases.

• Lipid Fraction Isolation:

  • Carefully transfer the lower chloroform phase containing the lipids to a clean glass vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization (for Fatty Acids and other polar analytes):

  • To the dried lipid extract, add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and 50 µL of pyridine.

  • Cap the vial tightly and heat at 70°C for 60 minutes to convert fatty acids to their more volatile trimethylsilyl (TMS) esters.

  • After cooling, evaporate the derivatization reagents under a stream of nitrogen.

• Final Sample Preparation:

  • Reconstitute the dried, derivatized sample in a known volume of hexane (e.g., 100 µL).

  • Transfer the final solution to a GC-MS autosampler vial.

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of long-chain fatty acid TMS esters with hexatriacontane as an internal standard. These parameters should be optimized for the specific instrument and analytes.

GC Parameter	Setting
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column
Injection Volume	1 µL
Inlet Temperature	280 °C
Injection Mode	Splitless
Oven Temperature Program	Initial: 80°C, hold for 2 minRamp 1: 15°C/min to 260°CRamp 2: 5°C/min to 320°CHold: 10 min at 320°C
Carrier Gas	Helium at a constant flow rate of 1 mL/min

MS Parameter	Setting
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-600) or Selected Ion Monitoring (SIM) for target analytes

Data Presentation and Analysis

Quantitative analysis is performed by constructing a calibration curve. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration ratio of the analyte to the internal standard.

Table 1: Representative Quantitative Data for Calibration

Analyte Concentration (µg/mL)	IS Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Concentration Ratio (Analyte/IS)
5	50	150,000	1,500,000	0.10	0.1
10	50	310,000	1,550,000	0.20	0.2
25	50	760,000	1,520,000	0.50	0.5
50	50	1,530,000	1,530,000	1.00	1.0
100	50	3,050,000	1,525,000	2.00	2.0

A linear regression of the calibration curve will yield an equation (y = mx + c) which can be used to determine the concentration of the analyte in unknown samples.

Visualizations

Experimental Workflow

The overall experimental workflow for the quantitative analysis of a target analyte using hexatriacontane as an internal standard is depicted below.

GC-MS Quantitative Analysis Workflow

Logical Relationship for Internal Standard Quantification

The following diagram illustrates the logical relationship in the internal standard method for quantification.

Internal Standard Quantification Logic

References

• 1. Hexatriacontane | C36H74 | CID 12412 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Hexatriacontane in Superhydrophobic Coatings: Application Notes and Protocols

Introduction

Hexatriacontane (C₃₆H╷₄) is a long-chain saturated hydrocarbon that has garnered significant interest in materials science for its application in creating stable and highly effective superhydrophobic surfaces. A superhydrophobic surface is characterized by a water contact angle greater than 150° and a low sliding angle (typically less than 10°), causing water droplets to bead up and roll off easily.[1] This "Lotus effect" is highly desirable for a range of applications, including self-cleaning surfaces, anti-icing, corrosion resistance, and anti-bioadhesion.[2][3]

The efficacy of hexatriacontane in this field stems from two core properties: its inherently low surface energy (approximately 20 mJ/m²) and its ability to self-assemble or be deposited into a hierarchical micro- and nanoscale roughness.[4][5] This combination creates a stable composite interface of solid and trapped air (Cassie-Baxter state), which is the fundamental principle behind superhydrophobicity. The saturated nature of this n-alkane also imparts high chemical stability, making the coatings resistant to oxidation and chemical reactions, ensuring long-term performance.

Key Applications

• Self-Cleaning Surfaces: Water droplets easily roll off, carrying contaminants with them.

• Corrosion Resistance: The coating acts as a barrier, preventing corrosive liquids from reaching the substrate.

• Anti-Icing: The surface repels water before it can freeze and reduces ice adhesion.

• Anti-Bioadhesion: Prevents the attachment of organisms like bacteria and algae.

• Transparent Coatings: Can be applied to surfaces like glass without significantly compromising optical properties.

Quantitative Data Summary

The performance of hexatriacontane-based superhydrophobic coatings is primarily evaluated by their wetting properties and durability. The following tables summarize key quantitative data reported in the literature.

Table 1: Wettability and Performance Metrics

Parameter	Value	Substrate	Method	Source(s)
Advancing Water Contact Angle	170.9° (± 2°)	Silicon Wafer	Single-Step Deposition
Receding Water Contact Angle	165.0° (± 2°)	Silicon Wafer	Single-Step Deposition
Contact Angle Hysteresis	~5.9°	Silicon Wafer	Single-Step Deposition
Sliding / Roll-off Angle	1° - 3°	Glass, PET	Physical Vapor Deposition

| Surface Energy | ~20 mJ/m² | N/A | N/A | |

Table 2: Durability and Stability

Test	Observation	Details	Source(s)
Chemical Stability	Stable	Impervious to chemical reactions; retains wetting characteristics over a long period.
Long-term Stability	High	Confirmed by XPS analysis and consistent contact angle measurements over time.

| Abrasion Resistance | Good | The coatings exhibit good resistance to physical abrasion. | |

Experimental Protocols

The most cited method for fabricating superhydrophobic surfaces with hexatriacontane is a single-step physical vapor deposition (PVD) process. This technique allows for the direct formation of the required micro- and nanoscale surface topography.

Protocol 1: Fabrication of Superhydrophobic Surface via Physical Vapor Deposition (PVD)

Objective: To create a stable superhydrophobic coating on a substrate (e.g., silicon wafer, glass) using n-hexatriacontane.

Materials and Equipment:

• Coating Material: n-Hexatriacontane (C₃₆H╷₄), ≥99% purity

• Substrates: Silicon wafers or glass slides

• Cleaning Solvents: Acetone, isopropanol, deionized water

• Equipment: Physical vapor deposition (PVD) chamber with a thermal evaporation source, vacuum pump, substrate holder, and temperature controller.

Methodology:

• Substrate Preparation:

  • Thoroughly clean the selected substrates to remove any organic and inorganic contaminants.

  • Sonicate the substrates sequentially in acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrates completely using a stream of dry nitrogen gas.

  • Place the cleaned, dry substrates onto the substrate holder within the PVD chamber.

• Deposition Process:

  • Place a small quantity of n-hexatriacontane powder into the evaporation boat (e.g., tungsten boat) of the thermal evaporation source.

  • Evacuate the PVD chamber to a base pressure of at least 10⁻⁵ Torr to ensure a clean deposition environment.

  • Heat the evaporation source to a temperature slightly above the melting point of hexatriacontane (~76°C) to initiate sublimation/evaporation. A temperature range of 80-100°C is typically effective.

  • Allow the hexatriacontane vapor to deposit onto the substrates. The deposition process allows the molecules to self-assemble into a rough film with micro- and nanoscale features.

  • The deposition time can be varied to control the thickness and roughness of the coating, but a period of 10-30 minutes is often sufficient.

  • After the deposition period, turn off the heat to the evaporation source and allow the chamber and substrates to cool to room temperature.

• Post-Deposition Handling:

  • Vent the chamber with an inert gas (e.g., nitrogen) back to atmospheric pressure.

  • Carefully remove the coated substrates from the chamber. The surfaces are now superhydrophobic and should be handled with care to avoid physical damage to the delicate surface structure.

• Characterization (Optional but Recommended):

  • Wettability: Measure the advancing and receding water contact angles and the sliding angle using a goniometer.

  • Morphology: Analyze the surface topography using Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) to observe the micro- and nanoscale roughness.

  • Chemical Composition: Use X-ray Photoelectron Spectroscopy (XPS) to confirm the chemical composition of the coating and its stability over time.

Diagrams and Workflows

Caption: Experimental workflow for fabricating a hexatriacontane superhydrophobic coating via PVD.

Caption: Logical relationship showing how hexatriacontane properties lead to superhydrophobicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Fabrication of superhydrophobic surfaces of n-hexatriacontane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. uu.diva-portal.org [uu.diva-portal.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying the Biodegradation of Hexatriacontane

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Hexatriacontane (C36H74) is a long-chain n-alkane that serves as an excellent model compound for studying the biodegradation of recalcitrant, high-molecular-weight hydrocarbons. Its solid state at typical incubation temperatures and low water solubility present unique challenges for microbial degradation. Understanding the mechanisms by which microorganisms break down such compounds is crucial for bioremediation strategies of petroleum-contaminated environments and for various industrial applications. This document provides detailed application notes and protocols for investigating the biodegradation of hexatriacontane, focusing on microbial cultivation, degradation analysis, and the elucidation of metabolic pathways.

Data Presentation

The following tables summarize quantitative data on the biodegradation of long-chain alkanes by relevant microbial species. While specific data for hexatriacontane is limited, the degradation rates of similar long-chain alkanes, such as dotriacontane (C32) and tetracontane (C40), provide a strong predictive model for its biodegradation.

Table 1: Biodegradation of Long-Chain Alkanes by Rhodococcus Species

Microorganism	Alkane	Incubation Time (days)	Temperature (°C)	Degradation Efficiency (%)	Reference
Rhodococcus sp. strain Q15	Octacosane (C28)	28	5	~25 (Mineralization)	[1][2]
Rhodococcus sp. strain Q15	Dotriacontane (C32)	28	5	~15 (Mineralization)	[1][2]
Rhodococcus erythropolis X5	Hexadecane (C16) (solid)	18	10	40	[3]
Rhodococcus erythropolis S67	Hexadecane (C16) (solid)	18	10	30

Table 2: Biodegradation of Long-Chain Alkanes by Geobacillus and Bacillus Species

Microorganism	Alkane	Incubation Time (days)	Temperature (°C)	Degradation Efficiency (%)	Reference
Geobacillus thermoparaffinivorans IR2	Dotriacontane (C32)	20	50	~85
Geobacillus stearothermophilus IR4	Dotriacontane (C32)	20	50	~88
Bacillus licheniformis MN6	Dotriacontane (C32)	20	50	~82
Mixed Consortium (IR2, IR4, MN6)	Dotriacontane (C32)	20	50	90
Geobacillus thermoparaffinivorans IR2	Tetracontane (C40)	20	50	~87
Geobacillus stearothermophilus IR4	Tetracontane (C40)	20	50	~80
Bacillus licheniformis MN6	Tetracontane (C40)	20	50	~78
Mixed Consortium (IR2, IR4, MN6)	Tetracontane (C40)	20	50	~75

Experimental Protocols

Protocol 1: Cultivation of Microorganisms on Solid Hexatriacontane

This protocol describes the setup of a liquid culture system to assess the biodegradation of solid hexatriacontane.

Materials:

• Microorganism of interest (e.g., Rhodococcus sp., Geobacillus sp.)

• Bushnell-Haas (BH) medium or other suitable minimal salt medium (MSM)

• Hexatriacontane (C36H74), high purity

• Sterile flasks (e.g., 250 mL Erlenmeyer flasks)

• Sterile glass beads (optional, to aid dispersion)

• Incubator shaker

• Autoclave

• Organic solvent (e.g., n-hexane, sterile)

Procedure:

• Preparation of Hexatriacontane:

  • Accurately weigh the desired amount of hexatriacontane (e.g., to a final concentration of 0.1% w/v).

  • To ensure a fine, accessible layer for microbial attack, dissolve the hexatriacontane in a minimal amount of a volatile organic solvent like n-hexane.

  • Aseptically coat the bottom of the sterile flasks with the hexatriacontane solution.

  • Allow the solvent to evaporate completely in a sterile environment (e.g., a laminar flow hood), leaving a thin film of solid hexatriacontane.

• Inoculum Preparation:

  • Grow the microbial strain in a suitable rich medium (e.g., Luria-Bertani broth) to the late exponential phase.

  • Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Wash the cell pellet twice with sterile BH medium to remove any residual carbon source.

  • Resuspend the cells in BH medium and adjust the optical density (OD600) to a starting value of approximately 0.1.

• Incubation:

  • Aseptically add the prepared inoculum to the flasks containing the hexatriacontane film.

  • Include a sterile control flask containing BH medium and hexatriacontane but no inoculum to account for abiotic degradation.

  • Incubate the flasks in an incubator shaker at the optimal growth temperature for the microorganism (e.g., 30°C for mesophiles like Rhodococcus, 50-60°C for thermophiles like Geobacillus) with shaking (e.g., 150-200 rpm) to ensure adequate aeration and mixing.

  • Monitor the cultures over time (e.g., for 20-30 days), taking samples periodically for analysis.

Protocol 2: Extraction and Quantification of Residual Hexatriacontane by GC-MS

This protocol details the extraction and analysis of remaining hexatriacontane from the culture medium.

Materials:

• Culture samples from Protocol 1

• n-Hexane (GC grade)

• Anhydrous sodium sulfate

• Centrifuge and centrifuge tubes

• Rotary evaporator or nitrogen evaporator

• Gas chromatograph-mass spectrometer (GC-MS)

• Internal standard (e.g., a long-chain alkane not present in the sample, like pristane)

Procedure:

• Sample Preparation:

  • Collect a known volume of the culture medium at specified time points.

  • Acidify the sample to pH 2 with HCl to stop microbial activity and facilitate extraction.

• Liquid-Liquid Extraction:

  • Add an equal volume of n-hexane to the culture sample in a separatory funnel.

  • Shake vigorously for 2-3 minutes and allow the phases to separate.

  • Collect the upper organic (n-hexane) phase.

  • Repeat the extraction process two more times with fresh n-hexane.

  • Pool the organic extracts.

• Drying and Concentration:

  • Pass the pooled extract through a column containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a small, known volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• GC-MS Analysis:

  • Instrumentation: Use a GC-MS system equipped with a capillary column suitable for high-temperature analysis (e.g., HP-5MS).

  • Injection: Inject a 1 µL aliquot of the extract into the GC.

  • GC Conditions (example):

    • Injector temperature: 280°C

    • Oven program: Initial temperature of 60°C for 2 minutes, then ramp at 10°C/minute to 300°C and hold for 10 minutes.

    • Carrier gas: Helium at a constant flow rate of 1 mL/min.

  • MS Conditions:

    • Ion source temperature: 230°C

    • Electron ionization (EI) at 70 eV.

    • Scan range: m/z 50-600.

  • Quantification:

    • Identify the hexatriacontane peak based on its retention time and mass spectrum.

    • Quantify the amount of residual hexatriacontane by comparing its peak area to that of a known concentration of an internal standard and a calibration curve prepared with authentic hexatriacontane standards. The degradation efficiency can be calculated by comparing the amount of hexatriacontane in the inoculated samples to the abiotic control.

Mandatory Visualizations

Aerobic Biodegradation Pathway of Hexatriacontane

The primary aerobic degradation pathway for long-chain alkanes like hexatriacontane is initiated by a terminal oxidation, followed by successive rounds of β-oxidation.

Caption: Aerobic terminal oxidation pathway of hexatriacontane.

Experimental Workflow for Hexatriacontane Biodegradation Analysis

This workflow outlines the key steps from sample preparation to data analysis in a typical hexatriacontane biodegradation experiment.

Caption: Workflow for hexatriacontane biodegradation study.

Logical Relationship of Key Enzymes in Terminal Oxidation

This diagram illustrates the sequential action of the core enzymes involved in the initial steps of aerobic alkane degradation.

Caption: Enzyme cascade in terminal alkane oxidation.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. The long-chain alkane metabolism network of Alcanivorax dieselolei - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Self-Assembly of Hexatriacontane Monolayers on Surfaces

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and characterization of self-assembled monolayers (SAMs) of hexatriacontane (n-C36H74) on various substrates. This document outlines detailed experimental protocols, presents key quantitative data, and illustrates the underlying processes and workflows.

Introduction

Hexatriacontane is a long-chain n-alkane that serves as a model molecule for studying self-assembly phenomena on surfaces. The formation of highly ordered, two-dimensional crystalline monolayers is driven by a delicate balance of molecule-substrate and molecule-molecule interactions, primarily van der Waals forces.[1][2] The structure and properties of these monolayers are highly dependent on the choice of substrate and the experimental conditions. Understanding and controlling the self-assembly of such long-chain alkanes is crucial for applications in nanoscience, molecular electronics, and as model systems for biological membranes.[3][4]

Quantitative Data Summary

The structural characteristics of hexatriacontane monolayers vary significantly with the substrate. The following tables summarize key quantitative data extracted from the literature for monolayers on graphite, gold (Au(111)), and mica.

Table 1: Structural Parameters of Alkane Monolayers on Graphite

Alkane	Coverage	Unit Cell	Molecular Orientation	Key Findings
Hexane to Tetradecane	Sub-monolayer and coexisting with liquid	Rectangular (pgg)	Extended axes parallel to the surface	Structures are isomorphous for shorter even alkanes.[1]
Dodecane	High temperature	Rectangular (cmm)	Molecules in the unit cell are parallel.	Exhibits additional phases just before melting.
Tetradecane	High coverage	---	Molecules appear to be parallel and upright.	---
Alkane Derivatives	---	---	---	STM images often show alternating bright and dark spots due to electronic effects.

Table 2: Properties of Alkane Thiol Self-Assembled Monolayers on Gold (Au(111))

Property	Value/Description	Reference
Sulfur-Gold Interaction Energy	~45 kcal/mol
Typical Monolayer Structure	(√3 × √3)R30°
Alkane Chain Tilt Angle	Approximately 30° from the surface normal
Assembly Time for Ordered Monolayers	12 hours to 2 days
Driving Forces for Assembly	Sulfur-gold affinity, van der Waals interactions between alkyl chains

Table 3: Characteristics of Alkane Monolayers on Mica

Property	Observation	Reference
Molecular Conformation (Low Temp.)	Preferentially all-trans, forming a highly ordered 2D lattice
Molecular Conformation (Increasing Temp.)	Gradual transformation to a mixture of trans and gauche conformers
Molecular Axis Inclination (Dioctadecyl Monolayer)	~50° to the mica surface
Film Thickness Change Across Transition Temp.	Increased by ~5.5%

Experimental Protocols

Detailed methodologies for the preparation and characterization of hexatriacontane monolayers are provided below.

Protocol 1: Preparation of Self-Assembled Monolayers from Solution

This protocol is a general guideline adaptable for forming hexatriacontane monolayers on substrates like graphite, Au(111), and mica from a solution.

Materials:

• Hexatriacontane (C36H74)

• Solvent (e.g., ethanol, toluene, chloroform)

• Substrates (e.g., Highly Oriented Pyrolytic Graphite (HOPG), Au(111)-coated silicon wafers, freshly cleaved mica)

• Calibrated micropipettes

• Clean glass vials or beakers

• Tweezers for sample handling

• Nitrogen gas source for drying

Procedure:

• Substrate Preparation:

  • Graphite (HOPG): Cleave the HOPG substrate using adhesive tape to expose a fresh, atomically flat surface immediately before use.

  • Au(111): Use commercially available gold-coated substrates or prepare by evaporating a thin film of gold onto a silicon wafer with a chromium or titanium adhesion layer. Clean the gold surface by rinsing with ethanol and drying with a stream of nitrogen. For alkanethiol SAMs, the gold substrate is immersed in the thiol solution.

  • Mica: Cleave the mica sheet to reveal a fresh surface.

• Solution Preparation:

  • Prepare a dilute solution of hexatriacontane in a suitable solvent. A typical starting concentration is in the millimolar (mM) range. The choice of solvent can influence the resulting monolayer structure.

• Self-Assembly:

  • Immerse the prepared substrate into the hexatriacontane solution using clean tweezers.

  • Seal the container to minimize solvent evaporation and contamination. It can be beneficial to backfill the container with dry nitrogen.

  • Allow the self-assembly to proceed for a period ranging from minutes to several hours. While initial monolayer formation can be rapid, longer assembly times (12-48 hours) often lead to more ordered and well-packed structures. The optimal time should be determined experimentally.

• Rinsing and Drying:

  • Carefully remove the substrate from the solution with tweezers.

  • Gently rinse the surface with fresh, pure solvent to remove any physisorbed multilayers.

  • Dry the sample with a gentle stream of dry nitrogen gas.

• Storage:

  • Store the prepared monolayers in a clean, dry environment, such as a desiccator or a petri dish backfilled with nitrogen, to prevent contamination and oxidation.

Protocol 2: Characterization by Scanning Tunneling Microscopy (STM)

STM is a powerful technique for imaging the atomic and molecular arrangement of hexatriacontane monolayers on conductive substrates like graphite and gold.

Instrumentation:

• Scanning Tunneling Microscope (STM)

• STM tips (e.g., mechanically cut Pt/Ir wire)

Procedure:

• Sample Mounting: Securely mount the substrate with the hexatriacontane monolayer onto the STM sample holder.

• Tip Preparation: Use a sharp, clean STM tip.

• Imaging Conditions:

  • Operate the STM in constant-current mode for topographic imaging.

  • Typical tunneling conditions for alkanes on graphite are a bias voltage in the range of -1.5 V to +1.5 V and a tunneling current between 20 pA and 200 pA. These parameters may need to be optimized for hexatriacontane.

• Data Acquisition:

  • Approach the tip to the surface until a stable tunneling current is achieved.

  • Scan the desired area to obtain high-resolution images of the monolayer structure. Moiré patterns are often observed in images of alkyl assemblies on graphite due to the lattice mismatch between the adsorbate layer and the substrate.

• Image Analysis:

  • Analyze the STM images to determine the molecular packing, unit cell dimensions, domain boundaries, and the presence of any defects.

Protocol 3: Characterization by Atomic Force Microscopy (AFM)

AFM can be used to image the topography of hexatriacontane monolayers on both conductive and insulating substrates like mica.

Instrumentation:

• Atomic Force Microscope (AFM)

• AFM cantilevers with sharp tips (e.g., silicon nitride)

Procedure:

• Sample Mounting: Mount the sample on the AFM stage.

• Imaging Mode:

  • Use tapping mode (intermittent contact mode) or non-contact mode to minimize damage to the soft organic monolayer.

• Imaging Parameters:

  • Select an appropriate cantilever with a spring constant suitable for imaging soft matter.

  • Adjust the setpoint, scan size, and scan rate to obtain high-quality images.

• Data Acquisition and Analysis:

  • Acquire topographic and phase images. Phase imaging can often provide enhanced contrast for different domains or molecular orientations within the monolayer.

  • Analyze the images to measure domain sizes, monolayer height (thickness), and surface roughness.

Protocol 4: Characterization by X-ray Diffraction (XRD)

XRD provides information about the crystalline structure and orientation of the molecules within the monolayer.

Instrumentation:

• X-ray diffractometer with a suitable X-ray source (e.g., Cu Kα)

Procedure:

• Sample Alignment: Mount the substrate with the monolayer in the diffractometer and align it with respect to the incident X-ray beam.

• Data Collection:

  • Perform grazing incidence X-ray diffraction (GIXD) scans to probe the in-plane structure of the monolayer.

  • Perform X-ray reflectivity (XRR) measurements to determine the monolayer thickness, density, and roughness.

• Data Analysis:

  • Analyze the GIXD data to determine the lattice parameters and symmetry of the two-dimensional crystal structure.

  • Fit the XRR data using appropriate models to extract the film thickness and other interfacial properties.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the preparation and characterization of hexatriacontane self-assembled monolayers.

Caption: Experimental workflow for hexatriacontane monolayer preparation and characterization.

Factors Influencing Self-Assembly

The quality and structure of the resulting monolayer are governed by several key factors, as depicted in the diagram below.

Caption: Key factors influencing the self-assembly and properties of hexatriacontane monolayers.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Molecular engineering of surfaces using self-assembled monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for dissolving hexatriacontane for experimental use

Application Notes: Protocol for Dissolving Hexatriacontane

Introduction

Hexatriacontane (C36H74) is a long-chain saturated hydrocarbon, or alkane, that presents as a waxy, white, translucent solid at room temperature.[1][2] Due to its nonpolar nature, it is insoluble in water but soluble in various nonpolar organic solvents such as benzene, chloroform, and hexane.[1][2][3] Its low reactivity and defined physical properties make it a useful compound in various research applications, including as a component in model systems for studying wax deposition in the petroleum industry and in the fabrication of superhydrophobic surfaces. Proper dissolution is a critical first step for its effective use in these experimental contexts. This document provides a detailed protocol for the dissolution of hexatriacontane, including solubility data and procedural workflows.

Physicochemical Properties of Hexatriacontane

A summary of the key physical and chemical properties of hexatriacontane is provided in the table below.

Property	Value
Molecular Formula	C36H74
Molecular Weight	506.97 g/mol
Appearance	Waxy, off-white to white, translucent solid
Melting Point	74-76 °C
Boiling Point	298.4 °C (at 3 mm Hg)
Water Solubility	Insoluble

Quantitative Data: Solubility of Hexatriacontane

The solubility of hexatriacontane is highly dependent on the solvent and temperature. As a nonpolar compound, it adheres to the "like dissolves like" principle, showing greater solubility in nonpolar solvents. The following table summarizes the solubility of hexatriacontane in various n-alkane solvents at different temperatures.

Solvent	Temperature (°C)	Solubility (Mole Fraction, x₂)
n-Hexane	11.8	0.00014
17.0	0.00028
21.8	0.00054
25.8	0.00098
n-Heptane	25.0	~0.0016 (Maximum solubility among tested n-alkanes)
n-Octane	29.0	0.00067
32.8	0.00115
36.3	0.00192
n-Decane	31.0	0.00049
34.5	0.00082
38.0	0.00133

Data adapted from Madsen and Boistelle (1979). Note that the original data may have been presented in a different format and converted for this table.

Experimental Protocol: Dissolving Hexatriacontane

This protocol details the steps for dissolving hexatriacontane in an organic solvent. The choice of solvent and concentration will depend on the specific experimental requirements.

1. Materials and Equipment

• Hexatriacontane (solid)

• Anhydrous organic solvent (e.g., hexane, heptane, toluene)

• Analytical balance

• Glass beaker or flask

• Magnetic stirrer and stir bar

• Hot plate or water bath

• Graduated cylinders or pipettes

• Spatula

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves.

2. Procedure

• Preparation and Safety: Conduct the procedure in a well-ventilated fume hood. Ensure all glassware is clean and dry to prevent contamination.

• Calculation: Determine the mass of hexatriacontane and the volume of solvent required to achieve the desired concentration for your experiment.

• Weighing: Accurately weigh the calculated amount of hexatriacontane using an analytical balance and transfer it into a beaker or flask.

• Solvent Addition: Add the calculated volume of the chosen solvent to the beaker containing the hexatriacontane.

• Dissolution:

  • Place the beaker on a magnetic stirrer and add a stir bar.

  • Begin stirring the mixture at a moderate speed.

  • For many solvents, gentle heating is necessary to achieve complete dissolution in a reasonable timeframe. Place the beaker on a hot plate or in a water bath and heat to a temperature between 40-60°C. Caution: Do not overheat, and ensure the temperature is well below the boiling point of the solvent.

  • Continue stirring and heating until all the solid hexatriacontane has visibly dissolved, resulting in a clear solution.

• Cooling and Storage:

  • Once dissolved, turn off the heat and allow the solution to cool to room temperature while still stirring to prevent premature precipitation.

  • Transfer the solution to a labeled, sealed container for storage.

Diagrams and Visualizations

Workflow for Dissolving Hexatriacontane

The following diagram illustrates the step-by-step workflow for the dissolution of hexatriacontane.

Workflow for the dissolution of hexatriacontane.

Solvent Selection Logic

The choice of solvent is critical for successfully dissolving hexatriacontane and depends on the experimental constraints. The diagram below provides a logical guide for solvent selection.

Decision guide for selecting a suitable solvent.

References

• 1. Hexatriacontane | C36H74 | CID 12412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. IUPAC-NIST Solubilities Database [srdata.nist.gov]

Hexatriacontane (n-C36): A Key Biomarker in Petroleum Exploration

Application Note AP-011

Introduction

Hexatriacontane (n-C36) is a long-chain n-alkane that serves as a significant biomarker in the field of petroleum geochemistry. Its presence, abundance, and distribution within crude oils and source rocks provide valuable insights into the origin of the organic matter, the depositional environment of the source rock, and the thermal maturity of the petroleum system. This application note details the role of hexatriacontane in petroleum exploration and provides protocols for its analysis.

Biomarkers, or "molecular fossils," are organic compounds in the geosphere that can be unambiguously linked to specific biological precursors. Long-chain n-alkanes, such as hexatriacontane, are primarily derived from the epicuticular waxes of terrestrial higher plants.[1] Consequently, their detection in petroleum samples is a strong indicator of a contribution from land-plant-derived organic matter to the source rock that generated the oil.

The utility of hexatriacontane as a biomarker stems from its relative resistance to biodegradation and its predictable thermal degradation pathways. This allows geochemists to trace the origins of petroleum and assess the thermal history of a basin, critical components in evaluating exploration prospects.

Data Presentation: Hexatriacontane Concentrations

The concentration of hexatriacontane and other long-chain n-alkanes can vary significantly depending on the type of source rock, the depositional environment, and the thermal maturity of the petroleum. The following tables summarize typical concentration ranges observed in various geological materials.

Sample Type	Concentration of Long-Chain n-Alkanes (>C22)	Hexatriacontane (n-C36) Specific Data	Source Depositional Environment
Crude Oil (Waxy)	22.8 to 38.0 mg/g oil	Often a significant component of the >C22 fraction	Terrestrial / Deltaic
Crude Oil (Non-waxy)	Lower abundance of >C22 n-alkanes	Generally low to non-detectable	Marine / Lacustrine
Source Rock (Terrestrial)	High abundance, can be twice the concentration found in associated crude oil	Prominent peak in the n-alkane distribution	Terrestrial / Fluvio-deltaic
Source Rock (Marine)	Low abundance of long-chain n-alkanes	Typically very low to absent	Marine Carbonate / Shale
Coastal Sediments	405 to 220,626 µg/g dry weight (total n-alkanes)	Variable, depending on terrestrial input	Mixed Marine and Terrestrial
Tar Balls	664 to 145,285 µg/g dry weight (total n-alkanes)	Variable, reflects the source oil	N/A

Geochemical Interpretation of Hexatriacontane

The presence and relative abundance of hexatriacontane and other long-chain n-alkanes are used to infer several key characteristics of a petroleum system.

1. Organic Matter Source Input:

• High Abundance of n-C25 to n-C36: Indicates a significant contribution from terrestrial higher plants to the source rock kerogen. This is because the epicuticular waxes of these plants are rich in long-chain n-alkanes.

• Low Abundance or Absence: Suggests a predominantly marine (e.g., algal or bacterial) or lacustrine organic matter source, as these organisms typically produce shorter-chain n-alkanes.

2. Depositional Environment:

• Terrestrial and Deltaic Environments: Source rocks deposited in these settings, such as coal swamps and deltas, are more likely to receive substantial input from land plants and thus be rich in hexatriacontane and its homologs.

• Marine Environments: Source rocks from open marine environments generally have low concentrations of long-chain n-alkanes.

3. Thermal Maturity:

• Immature to Early Mature Stage: Long-chain n-alkanes, including hexatriacontane, are preserved.

• Peak to Late Mature Stage: As thermal maturity increases, the long carbon chains of molecules like hexatriacontane are "cracked" into smaller, lower molecular weight n-alkanes. This results in a shift of the n-alkane distribution towards the lighter end. Therefore, a low abundance of hexatriacontane in an otherwise terrestrial-sourced oil could indicate high thermal maturity.

Logical Relationship Diagram

References

• 1. energy.novascotia.ca [energy.novascotia.ca]

Application Notes and Protocols for the Study of Solid-State Phase Transitions Using Hexatriacontane

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Hexatriacontane (n-C36H74) is a long-chain n-alkane that serves as an exemplary model compound for investigating solid-state phase transitions. Its well-defined polymorphic behavior, characterized by multiple stable and metastable crystalline forms, makes it an ideal system for calibrating instruments, developing analytical methods, and understanding the fundamental principles of solid-state transformations. These studies are crucial in the pharmaceutical industry, materials science, and for thermal energy storage applications, where the physical form of a compound dictates its properties and performance.

This document provides detailed application notes and experimental protocols for the characterization of solid-state phase transitions in hexatriacontane using Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD).

Data Presentation

The solid-state behavior of hexatriacontane is marked by a series of phase transitions upon heating. Starting from a solution-grown sample, the typical transition sequence is from a monoclinic phase (M₀₁₁) to another monoclinic phase (M₁₀₁), followed by a transition to a rotator phase (RIII) before melting into an isotropic liquid.[1][2] The specific transition temperatures and enthalpies can vary slightly depending on the purity of the sample and the experimental conditions.

Table 1: Thermal Properties of Hexatriacontane Phase Transitions

Transition	Onset Temperature (°C)	Enthalpy of Transition (kJ/mol)
Solid-Solid (M₀₁₁ → M₁₀₁)	~71.85	-
Solid-Solid (M₁₀₁ → RIII)	~72.85	-
Melting (RIII → Liquid)	~75.85	88.74[3]

Note: Enthalpy values for the solid-solid transitions are often difficult to resolve completely and may be reported as a combined value. The melting point of Form I is reported to be 76 °C.[3]

Table 2: Crystallographic Data of Hexatriacontane Polymorphs

Phase	Crystal System	a (Å)	b (Å)	c (Å)	β (°)	Reference
Rotator Phase (from melt)	Monoclinic	4.98	8.62	48.10	107.0	[4]
Monoclinic (from rotator)	Monoclinic	7.76	~4.90	48.27	106.0
Orthorhombic	Orthorhombic	-	-	-	-

Experimental Protocols

Protocol 1: Analysis of Solid-State Phase Transitions using Differential Scanning Calorimetry (DSC)

Objective: To determine the transition temperatures and enthalpies of phase transitions in hexatriacontane.

Materials and Equipment:

• Hexatriacontane (high purity, >98%)

• Differential Scanning Calorimeter (DSC) with a refrigerated cooling system

• Aluminum DSC pans and lids

• Microbalance (accurate to ±0.01 mg)

• Crimper for sealing DSC pans

• Nitrogen gas supply (high purity)

Procedure:

• Sample Preparation:

  • Accurately weigh 1-3 mg of hexatriacontane into an aluminum DSC pan using a microbalance.

  • Hermetically seal the pan using a crimper. This prevents any loss of sample due to sublimation.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Purge the DSC cell with high-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere.

  • Equilibrate the system at a starting temperature well below the first expected transition (e.g., 25 °C).

• Thermal Program:

  • Heat the sample from the starting temperature to a temperature above the melting point (e.g., 100 °C) at a controlled heating rate. A typical heating rate for observing these transitions is 2 °C/min. Slower heating rates can improve the resolution of closely spaced thermal events.

  • Hold the sample at the high temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the starting temperature at a controlled cooling rate (e.g., 2 °C/min).

  • A second heating scan is often performed to investigate the thermal history effects on the phase transitions.

• Data Analysis:

  • The DSC thermogram will show endothermic peaks corresponding to solid-solid transitions and melting.

  • Determine the onset temperature of each peak, which represents the start of the thermal transition.

  • Integrate the area under each peak to calculate the enthalpy of the transition (ΔH).

  • The analysis software provided with the DSC instrument is typically used for these calculations.

Protocol 2: Characterization of Crystalline Phases using Powder X-ray Diffraction (PXRD)

Objective: To identify the different crystalline forms of hexatriacontane as a function of temperature.

Materials and Equipment:

• Hexatriacontane (high purity, >98%)

• Powder X-ray Diffractometer (PXRD) equipped with a variable temperature stage

• Sample holder for the PXRD

• Spatula

Procedure:

• Sample Preparation:

  • Gently grind the hexatriacontane sample to a fine powder if it is not already in that form.

  • Mount the powder onto the sample holder of the PXRD. Ensure a flat, even surface.

• Instrument Setup:

  • Place the sample holder into the PXRD instrument.

  • Set the X-ray source (e.g., Cu Kα radiation) and detector parameters according to the manufacturer's recommendations.

  • If using a variable temperature stage, equilibrate the sample at the desired starting temperature (e.g., room temperature).

• Data Collection:

  • Collect a PXRD pattern at the initial temperature over a specific 2θ range (e.g., 2° to 40°).

  • For temperature-dependent studies, incrementally increase the temperature using the variable temperature stage. Allow the sample to equilibrate at each temperature before collecting a new PXRD pattern. Collect data at temperatures below, within, and above the transition temperatures identified by DSC.

• Data Analysis:

  • Analyze the resulting diffraction patterns. The positions (2θ values) and intensities of the diffraction peaks are characteristic of a specific crystal structure.

  • Compare the obtained patterns with known patterns for different n-alkane polymorphs (monoclinic, orthorhombic, triclinic) to identify the phases present at each temperature.

  • Changes in the diffraction pattern with temperature indicate a solid-state phase transition. The appearance of new peaks and disappearance of others signify a change in the crystal structure. Unit cell parameters can be refined from the peak positions.

Visualizations

Caption: Experimental workflow for characterizing solid-state phase transitions in hexatriacontane.

Caption: Typical solid-state phase transition pathway of hexatriacontane upon heating.

References

• 1. researchgate.net [researchgate.net]
• 2. Thermal and X-ray measurements on n-hexatriacontane (C36H74) | Journal de Physique IV [jp4.journaldephysique.org]
• 3. Hexatriacontan – Wikipedia [de.wikipedia.org]
• 4. journals.jps.jp [journals.jps.jp]

Application Note: Creating Calibration Curves with Hexatriacontane Standards for Quantitative Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction Hexatriacontane (C36H74) is a long-chain n-alkane, a waxy solid at room temperature, often used as an analytical standard in various chromatographic applications, including petroleum analysis and environmental testing.[1] Accurate quantification of compounds is critical in scientific research and industry. An external standard calibration curve is a fundamental and widely used method to determine the concentration of a substance in an unknown sample.[2][3] This involves establishing a linear relationship between the known concentrations of a series of prepared standards and the response of an analytical instrument, such as a Gas Chromatograph-Mass Spectrometer (GC-MS).[4] This document provides a detailed protocol for preparing hexatriacontane standards and generating a calibration curve for its quantification.

Principle of External Standard Calibration The external standard method involves creating a series of solutions (standards) with precisely known concentrations of the analyte of interest. These standards are analyzed using an instrument, and the measured response (e.g., peak area in chromatography) is plotted against the corresponding concentration. This plot, known as the calibration curve, typically follows a linear relationship described by the equation y = mx + c, where 'y' is the instrument response, 'x' is the concentration, 'm' is the slope, and 'c' is the y-intercept. Once the curve is established and its linearity is verified (typically by a correlation coefficient, R², close to 1.0), the same instrument settings can be used to measure the response of an unknown sample. The concentration of the analyte in the unknown sample is then calculated using the calibration curve's linear equation.

Materials and Methods

Reagents and Apparatus

• Hexatriacontane (analytical standard, ≥98.0% purity)

• n-Hexane (or another suitable solvent like Chloroform or Carbon Disulfide), HPLC or GC grade

• Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)

• Calibrated micropipettes

• Analytical balance (4-decimal place)

• Vortex mixer

• Autosampler vials with caps

• Gas Chromatograph with Mass Spectrometer (GC-MS) or another suitable detector.

Physicochemical Properties of Hexatriacontane

Property	Value
Chemical Formula	C₃₆H₇₄
Molecular Weight	506.97 g/mol
Appearance	Off-white waxy solid
Melting Point	74-77 °C
Boiling Point	265 °C at 1 mmHg
Solubility	Soluble in solvents like benzene, chloroform, and hexane; Insoluble in water.

Experimental Protocols

1. Preparation of a Concentrated Stock Solution (e.g., 1000 µg/mL)

• Accurately weigh approximately 10.0 mg of hexatriacontane analytical standard using an analytical balance. Record the exact weight.

• Carefully transfer the weighed solid into a 10 mL Class A volumetric flask.

• Add approximately 5-7 mL of n-hexane to the flask.

• Gently warm the flask (e.g., in a warm water bath) and vortex until the hexatriacontane is completely dissolved. The waxy nature of the compound necessitates this step.

• Allow the solution to cool to room temperature.

• Add n-hexane to the flask until the meniscus reaches the calibration mark.

• Cap the flask and invert it several times to ensure the solution is homogeneous.

• Calculate the exact concentration of the stock solution based on the recorded weight.

2. Preparation of Calibration Standards via Serial Dilution

Prepare a series of at least five calibration standards by performing serial dilutions of the stock solution. It is good practice to prepare these standards independently from the stock to minimize propagated errors. The concentration range should bracket the expected concentration of the unknown samples.

Table for Preparing Calibration Standards from a 1000 µg/mL Stock Solution

Standard Level	Target Concentration (µg/mL)	Volume of Stock Solution (µL)	Final Volume (mL)	Dilution Solvent
1	5	50	10	n-Hexane
2	10	100	10	n-Hexane
3	25	250	10	n-Hexane
4	50	500	10	n-Hexane
5	100	1000	10	n-Hexane

3. GC-MS Analysis Protocol

Analyze the prepared standards, starting with the lowest concentration and proceeding to the highest, followed by any unknown samples. Injecting a solvent blank between samples is recommended to prevent carryover.

Recommended GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Injection Mode	Cool On-Column or Splitless
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.0 mL/min
Column	Non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)
Oven Program	Initial: 100 °C, hold 2 min; Ramp: 15 °C/min to 320 °C; Hold: 10 min
Mass Spectrometer
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-600) for identification; Selected Ion Monitoring (SIM) for quantification

4. Data Processing and Calibration Curve Construction

• Integrate the peak corresponding to hexatriacontane in the chromatogram for each standard.

• Record the peak area for each concentration level.

• Plot the peak area (y-axis) against the concentration (x-axis) using appropriate software (e.g., Excel, instrument software).

• Apply a linear regression fit to the data points.

• Determine the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.99 is generally considered to indicate good linearity.

Example Calibration Data

Concentration (µg/mL)	Peak Area (Arbitrary Units)
5	155,000
10	310,000
25	780,000
50	1,550,000
100	3,110,000
Linear Regression	R² = 0.9998

Visualizations

Caption: Experimental workflow for creating a hexatriacontane calibration curve.

Caption: Logical relationship for quantification using a calibration curve.

References

• 1. Hexatriacontane | C36H74 | CID 12412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How to Make a Calibration Curve: A Step-by-Step Guide | Lab Manager [labmanager.com]
• 3. How To Make A Calibration Curve: A Guide (2024) [ryzechemie.com]
• 4. uknml.com [uknml.com]

Application Notes and Protocols for the Preparation of Hexatriacontane Thin Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of hexatriacontane (C36H74) thin films using various deposition techniques. Hexatriacontane, a long-chain n-alkane, is of interest for applications in organic electronics, lubrication, and as a model system for studying crystallization in polymers and biocompatible coatings. The ability to create well-defined thin films of this material is crucial for fundamental research and technological applications.

Introduction

Hexatriacontane is a saturated hydrocarbon with the chemical formula C36H74. Its linear chain structure and well-defined melting point make it an ideal candidate for studying self-assembly and crystallization phenomena in two dimensions. The preparation of high-quality thin films with controlled thickness, morphology, and crystal structure is essential for harnessing its properties. This document outlines three primary methods for hexatriacontane thin film preparation: Physical Vapor Deposition (Thermal Evaporation), Solution-Based Deposition (Spin Coating), and the Langmuir-Blodgett technique.

Physical Vapor Deposition: Thermal Evaporation

Thermal evaporation is a physical vapor deposition (PVD) technique that utilizes vacuum conditions to deposit thin films. The source material is heated until it sublimes or evaporates, and the vapor condenses on a substrate to form a thin film. This method is advantageous for producing high-purity films with good thickness control.[1][2]

Experimental Protocol

Materials and Equipment:

• Hexatriacontane powder (high purity)

• Substrates (e.g., silicon wafers, glass slides, mica)

• High-vacuum deposition chamber (pressure capability < 10⁻⁵ mbar)

• Resistive heating boat (e.g., tungsten, molybdenum) or Knudsen cell

• Quartz crystal microbalance (QCM) for thickness monitoring

• Substrate heater and thermocouple

• Substrate holder and shutter

Procedure:

• Substrate Preparation: Thoroughly clean the substrates using a multi-step solvent cleaning process (e.g., sonication in acetone, isopropanol, and deionized water) followed by drying with a stream of dry nitrogen. For enhanced film quality, plasma cleaning or UV-ozone treatment can be employed to remove organic contaminants and improve surface energy.

• Source Preparation: Place a small amount of hexatriacontane powder into the evaporation source (e.g., tungsten boat).

• System Evacuation: Mount the substrates in the holder and load them into the deposition chamber. Evacuate the chamber to a base pressure of at least 10⁻⁶ mbar to minimize contamination.

• Substrate Heating: Heat the substrate to the desired deposition temperature. The substrate temperature is a critical parameter that influences the morphology and crystallinity of the film.

• Deposition:

  • Gradually increase the current to the evaporation source to heat the hexatriacontane.

  • Monitor the deposition rate using the QCM. A stable and low deposition rate is generally preferred for achieving well-ordered crystalline films.

  • Once the desired deposition rate is achieved and stable, open the shutter to begin depositing the film onto the substrate.

  • Continue deposition until the desired film thickness is reached.

• Cooling and Venting:

  • Close the shutter and turn off the power to the evaporation source.

  • Allow the substrate and source to cool down under vacuum.

  • Once at room temperature, vent the chamber with an inert gas (e.g., nitrogen) and remove the coated substrates.

Quantitative Data

Parameter	Typical Value Range	Effect on Film Properties
Base Pressure	10⁻⁶ - 10⁻⁷ mbar	Lower pressure reduces impurity incorporation and improves film purity.
Evaporation Source Temperature	150 - 250 °C	Controls the evaporation rate.
Substrate Temperature	25 - 70 °C	Significantly influences molecular mobility, crystal orientation, and grain size. Higher temperatures can promote the formation of larger, more ordered crystalline domains.
Deposition Rate	0.01 - 0.1 nm/s	Slower deposition rates generally lead to more ordered films with larger crystalline domains.
Film Thickness	10 - 200 nm	Affects the morphological and structural properties of the film.

Experimental Workflow

Caption: Workflow for Thermal Evaporation of Hexatriacontane.

Solution-Based Deposition: Spin Coating

Spin coating is a widely used technique for depositing thin films from solution.[3][4] It offers a simple, rapid, and cost-effective method for producing uniform films over large areas. The final film thickness is determined by the solution concentration, solvent volatility, and spin speed.[3]

Experimental Protocol

Materials and Equipment:

• Hexatriacontane powder

• Suitable solvent (e.g., toluene, xylene, chloroform)

• Substrates (e.g., silicon wafers, glass slides)

• Spin coater

• Hot plate for solvent evaporation and annealing

• Volumetric flasks and pipettes

• Syringe filters (PTFE, 0.2 µm)

Procedure:

• Solution Preparation:

  • Dissolve a precise amount of hexatriacontane in a suitable solvent to achieve the desired concentration. Gentle heating may be required to aid dissolution.

  • Filter the solution using a syringe filter to remove any particulate matter.

• Substrate Preparation: Clean the substrates as described in the thermal evaporation protocol.

• Spin Coating:

  • Place the substrate on the vacuum chuck of the spin coater.

  • Dispense a small amount of the hexatriacontane solution onto the center of the substrate.

  • Start the spin coater. A typical process involves a low-speed spread cycle followed by a high-speed spin cycle to achieve the desired thickness.

• Solvent Removal and Annealing:

  • After spinning, transfer the substrate to a hot plate to evaporate any residual solvent.

  • For improved crystallinity, the film can be annealed at a temperature below the melting point of hexatriacontane (~76 °C).

Quantitative Data

Parameter	Typical Value Range	Effect on Film Properties
Solvent	Toluene, Xylene, Chloroform	Solvent choice affects solubility, solution viscosity, and evaporation rate, which in turn influence film uniformity and morphology.
Solution Concentration	1 - 10 mg/mL	Higher concentrations generally result in thicker films.
Spin Speed	1000 - 6000 rpm	Higher spin speeds lead to thinner films.
Spin Time	30 - 60 s	Longer spin times can lead to thinner and more uniform films, up to a certain point.
Annealing Temperature	60 - 70 °C	Promotes crystallization and can lead to the formation of larger, more ordered domains.
Annealing Time	10 - 60 min	Affects the extent of crystallization and morphological rearrangement.

Experimental Workflow

Caption: Workflow for Spin Coating of Hexatriacontane.

Langmuir-Blodgett Technique

The Langmuir-Blodgett (LB) technique allows for the deposition of highly ordered monomolecular layers onto a solid substrate. While hexatriacontane is not amphiphilic, it can be spread on a water surface from a volatile solvent to form a Langmuir film. This film can then be transferred to a substrate.

Experimental Protocol

Materials and Equipment:

• Hexatriacontane powder

• Spreading solvent (e.g., chloroform, hexane)

• Langmuir-Blodgett trough with movable barriers

• Wilhelmy plate for surface pressure measurement

• Subphase (ultrapure water)

• Substrates (e.g., hydrophilic silicon wafers)

• Microsyringe

Procedure:

• Trough Preparation: Clean the LB trough and barriers thoroughly. Fill the trough with ultrapure water.

• Solution Preparation: Dissolve hexatriacontane in a volatile, water-immiscible solvent.

• Film Formation:

  • Use a microsyringe to carefully dispense the hexatriacontane solution onto the water surface.

  • Allow the solvent to evaporate completely, leaving a monolayer of hexatriacontane molecules at the air-water interface.

• Isotherm Measurement:

  • Compress the monolayer with the barriers at a constant rate while measuring the surface pressure with the Wilhelmy plate. This generates a surface pressure-area (π-A) isotherm, which provides information about the different phases of the monolayer.

• Film Deposition:

  • Immerse the substrate vertically into the subphase before compressing the film to the desired surface pressure.

  • Compress the monolayer to the target surface pressure (typically in the condensed phase region of the isotherm).

  • Slowly withdraw the substrate from the subphase. As the substrate is withdrawn, the Langmuir film is transferred onto its surface.

  • Multiple layers can be deposited by repeating the dipping and withdrawal process.

Quantitative Data

Parameter	Typical Value Range	Effect on Film Properties
Spreading Solvent	Chloroform, Hexane	Must be volatile and immiscible with water to ensure proper spreading and evaporation.
Subphase	Ultrapure Water	The purity of the subphase is critical to avoid contamination of the monolayer.
Compression Speed	1 - 10 mm/min	Affects the packing and ordering of the molecules in the monolayer.
Deposition Pressure	5 - 30 mN/m	The surface pressure at which the film is transferred determines the packing density of the molecules on the substrate.
Dipping Speed	1 - 5 mm/min	A slow and steady dipping speed is crucial for uniform film transfer.

Relationship between Deposition Techniques

References

• 1. Thin Film Deposition Techniques: A Comprehensive Review [article.innovationforever.com]
• 2. An Introduction to Thermal Evaporation Deposition in Thin Film Technology [rdmathis.com]
• 3. ossila.com [ossila.com]
• 4. louisville.edu [louisville.edu]

Technical Notes & Optimization

Technical Support Center: Enhancing Hexatriacontane Solubility for Analytical Applications

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on effectively dissolving hexatriacontane for the preparation of analytical standards. Hexatriacontane, a long-chain n-alkane, presents significant solubility challenges due to its high molecular weight and crystalline structure. This guide offers practical solutions, detailed protocols, and troubleshooting advice to ensure accurate and reproducible results in your analytical workflows.

Frequently Asked Questions (FAQs)

Q1: Why is hexatriacontane difficult to dissolve?

Hexatriacontane (C36H74) is a waxy, nonpolar solid with strong intermolecular van der Waals forces.[1] Its long, straight-chain structure allows for efficient packing into a stable crystal lattice, which requires significant energy to disrupt.[1] Consequently, it has a high melting point (74-76 °C) and is practically insoluble in water and most common organic solvents at room temperature.[1][2]

Q2: What are the most suitable solvents for dissolving hexatriacontane?

Nonpolar solvents are the primary choice for dissolving hexatriacontane, following the "like dissolves like" principle. The most effective solvents are typically other n-alkanes or aromatic hydrocarbons. Based on available data, the following solvents are recommended, particularly with the application of heat:

• n-Hexane: A common choice for gas chromatography (GC) applications.

• n-Octane, n-Decane, and n-Dodecane: These longer-chain alkanes can also be effective, especially at elevated temperatures.[3]

• Toluene: Its aromatic nature can aid in disrupting the crystal lattice of hexatriacontane.

• Chloroform: Can be used but requires caution due to its volatility and potential reactivity.

• Carbon Disulfide: While effective, its high toxicity and flammability necessitate stringent safety precautions.

Q3: Is heating necessary to dissolve hexatriacontane?

Yes, heating is almost always required to achieve complete dissolution of hexatriacontane in the recommended solvents. The increased thermal energy helps to overcome the strong intermolecular forces within the solid, allowing the solvent molecules to interact and solvate the hexatriacontane molecules. Gentle warming, often in a water bath, is a common practice.

Q4: What is the recommended procedure for preparing a hexatriacontane stock solution?

A detailed step-by-step protocol is provided in the "Experimental Protocols" section of this guide. The general procedure involves accurately weighing the hexatriacontane, adding a small amount of the chosen solvent, gently heating and agitating the mixture until the solid is fully dissolved, and then diluting to the final volume.

Data Presentation: Solubility of Hexatriacontane in n-Alkanes

The following table summarizes the solubility of hexatriacontane in various n-alkane solvents at different temperatures, based on data from Madsen and Boistelle (1979). This data is crucial for selecting the appropriate solvent and temperature for preparing your analytical standards.

Temperature (°C)	Solvent	Solubility ( g/100 g solvent)
11.5	n-Hexane	0.018
15.5	n-Hexane	0.030
20.0	n-Hexane	0.054
25.0	n-Hexane	0.101
30.0	n-Hexane	0.186
35.0	n-Hexane	0.342
20.0	n-Octane	0.078
25.0	n-Octane	0.148
30.0	n-Octane	0.278
35.0	n-Octane	0.519
25.0	n-Decane	0.212
30.0	n-Decane	0.408
35.0	n-Decane	0.778
38.0	n-Decane	1.15
30.0	n-Dodecane	0.560
35.0	n-Dodecane	1.09
38.0	n-Dodecane	1.62

Data extracted from Madsen, H. E. L., & Boistelle, R. (1979). Solubility of octacosane and hexatriacontane in different n-alkane solvents. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 75, 1254-1260.

Experimental Protocols

Preparation of a 100 µg/mL Hexatriacontane Standard Solution in Hexane

This protocol details the preparation of a standard solution suitable for gas chromatography (GC) analysis.

Materials:

• Hexatriacontane (analytical standard grade)

• n-Hexane (HPLC or GC grade)

• Volumetric flask (e.g., 10 mL)

• Analytical balance

• Glass Pasteur pipette or syringe

• Water bath or heating block

• Sonicator (optional)

• Vortex mixer

Procedure:

• Weighing: Accurately weigh 1.0 mg of hexatriacontane directly into the 10 mL volumetric flask.

• Initial Solvent Addition: Add approximately 2-3 mL of n-hexane to the volumetric flask.

• Dissolution:

  • Gently warm the flask in a water bath set to a temperature below the boiling point of hexane (69 °C). A temperature of 40-50 °C is recommended.

  • Swirl the flask gently or use a vortex mixer at low speed to aid dissolution.

  • If necessary, sonicate the flask for short intervals (e.g., 1-2 minutes) to break up any remaining solid particles.

  • Visually inspect the solution against a dark background to ensure all solid has dissolved. The solution should be clear and free of any visible particles.

• Cooling: Allow the solution to cool to room temperature.

• Dilution to Volume: Once the solution is at room temperature, carefully add n-hexane to the volumetric flask until the bottom of the meniscus aligns with the calibration mark.

• Homogenization: Cap the flask securely and invert it several times to ensure the solution is homogeneous.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Hexatriacontane does not dissolve completely.	- Insufficient heating.- Inappropriate solvent.- Insufficient agitation.	- Gradually increase the temperature of the water bath, ensuring it does not exceed the solvent's boiling point.- Try a different recommended solvent from the data table.- Use a combination of gentle swirling, vortexing, and sonication.
A precipitate forms after the solution cools.	- The solution was supersaturated at the elevated temperature.- The concentration is too high for the solvent at room temperature.	- Gently warm the solution to redissolve the precipitate before use.- Prepare a more dilute standard solution.- Consider using a solvent in which hexatriacontane has higher solubility at room temperature (refer to the data table).
Inconsistent analytical results (e.g., variable peak areas in GC).	- Incomplete dissolution of the standard.- Precipitation of the standard in the autosampler vial.- Adsorption of the analyte onto glassware.	- Ensure the standard is fully dissolved before each use by gentle warming if necessary.- If working with an autosampler, consider if the laboratory temperature is causing precipitation. If so, prepare fresh dilutions before analysis.- Use silanized glassware to minimize adsorption.
Cloudy or hazy appearance of the solution.	- Presence of insoluble impurities in the hexatriacontane or solvent.- The solution is a fine suspension, not a true solution.	- Filter the solution through a compatible syringe filter (e.g., PTFE) before use.- Ensure complete dissolution by following the recommended heating and agitation steps.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting issues encountered when dissolving hexatriacontane.

Caption: A decision-making workflow for troubleshooting hexatriacontane dissolution issues.

References

• 1. Hexatriacontane | C36H74 | CID 12412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 630-06-8 CAS MSDS (HEXATRIACONTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Solubility of octacosane and hexatriacontane in different n-alkane solvents - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Gas Chromatography of Long-Chain Alkanes

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the gas chromatography (GC) analysis of long-chain alkanes.

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments in a question-and-answer format.

Question 1: Why are the peaks for my long-chain alkanes broad and how can I improve their shape?

Answer:

Peak broadening for long-chain alkanes in GC is a common issue, often stemming from their high boiling points and slow diffusion rates.[1] Several factors can contribute to this problem. A systematic approach to troubleshooting is recommended:

• Injection Technique: In splitless injections, an overly long splitless hold time can lead to a wide initial sample band.[1] Conversely, a time that is too short may result in the incomplete transfer of these high-boiling analytes to the column.[1]

• Initial Oven Temperature: If the initial oven temperature is too high, it can prevent the proper focusing of analytes at the head of the column, resulting in broad peaks.[1] For splitless injections, a general guideline is to set the initial oven temperature 10-15°C below the boiling point of the sample solvent for efficient trapping.[1]

• Carrier Gas Flow Rate: A low carrier gas flow rate increases the time analytes spend in the column, which can lead to peak broadening due to longitudinal diffusion.

• Column Contamination: The accumulation of non-volatile residues at the column inlet can interact with analytes, causing both peak broadening and tailing.

Solutions:

Parameter	Recommended Action
Splitless Hold Time	Optimize the duration to allow the carrier gas to sweep the liner volume 1.5 to 2 times.
Initial Oven Temperature	Set 10-15°C below the boiling point of the sample solvent for splitless injections.
Carrier Gas Flow Rate	Optimize the flow rate. Consider using hydrogen as a carrier gas, as it allows for higher optimal linear velocities, which can reduce analysis time and minimize band broadening.
Column Contamination	Trim the first 10-20 cm of the column from the inlet side. Using a deactivated glass wool liner can also help trap non-volatile materials.

Question 2: I'm observing poor separation and co-elution between adjacent long-chain alkanes. How can I improve the resolution?

Answer:

Improving the resolution between closely eluting long-chain alkanes requires optimizing several chromatographic parameters to boost separation efficiency.

• Temperature Program: A fast temperature ramp rate may not provide enough time for the separation of analytes with similar boiling points.

• Column Dimensions: A shorter column may lack the necessary theoretical plates to resolve compounds that are very similar.

• Stationary Phase: The choice of stationary phase is critical for achieving good selectivity.

Solutions:

Parameter	Recommended Action
Temperature Ramp Rate	Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min) to increase the interaction time of the analytes with the stationary phase.
Column Dimensions	Increase the column length. Doubling the column length can significantly increase resolution. Using a column with a smaller internal diameter can also enhance resolution by reducing band broadening.
Stationary Phase	For a homologous series of n-alkanes, a non-polar stationary phase is typically recommended based on the "like dissolves like" principle. Common non-polar phases include those based on polydimethylsiloxane (e.g., DB-1, ZB-1). For more complex samples, a mid-polarity phase might offer better resolution.

Question 3: My higher molecular weight alkane peaks are tailing. What is the cause and how can I fix it?

Answer:

Peak tailing for high molecular weight compounds often indicates the presence of active sites within the GC system or sub-optimal chromatographic conditions.

• Active Sites: Active sites in the inlet liner, at the head of the column, or on the stationary phase can cause unwanted interactions with the analytes.

• Injector Temperature: An injector temperature that is too low can lead to incomplete or slow vaporization of high-boiling point analytes, which results in tailing.

• Column Bleed: At very high temperatures, the stationary phase can degrade and "bleed," which can create active sites and lead to peak tailing.

Solutions:

Issue	Recommended Action
Active Sites	Use a fresh, deactivated inlet liner. If the column has been in use for a while, trimming the front end can remove active sites that have developed.
Injector Temperature	Ensure the injector temperature is high enough to rapidly vaporize the long-chain alkanes. A typical starting point is 250-300°C.
Column Bleed	Make sure the final oven temperature does not exceed the column's maximum operating temperature.

Below is a troubleshooting workflow for addressing peak tailing:

Caption: A troubleshooting workflow for peak tailing in GC.

Frequently Asked Questions (FAQs)

Q1: What is the best type of GC column for analyzing long-chain alkanes?

A1: The selection of the GC column is a critical factor. For the analysis of a homologous series of n-alkanes, a non-polar stationary phase is generally recommended. The principle of "like dissolves like" suggests that non-polar compounds are best separated on non-polar columns. Common non-polar phases are based on polydimethylsiloxane (e.g., DB-1, ZB-1). For more complex samples where selectivity is a challenge, a mid-polarity phase may offer better resolution. High-temperature stable columns are also crucial for analyzing very long-chain alkanes.

Q2: How does temperature programming improve the analysis of long-chain alkanes?

A2: Temperature programming is essential for analyzing samples containing a wide range of boiling points, such as a series of long-chain alkanes. It allows for the separation of more volatile components at lower temperatures while eluting the high-boiling point compounds in a reasonable time with good peak shape by increasing the temperature. A typical program starts at a low initial temperature to resolve the early eluting peaks and then ramps up to a final temperature to elute the heavier compounds.

Q3: What are the advantages of using hydrogen as a carrier gas for long-chain alkane analysis?

A3: Hydrogen as a carrier gas offers higher optimal linear velocities compared to helium or nitrogen. This can significantly reduce analysis times without a substantial loss in resolution. The Van Deemter curve for hydrogen is flatter, meaning that efficiency remains high over a wider range of flow rates. This allows for faster separations while maintaining good peak resolution.

Q4: Should I use a split or splitless injection for my long-chain alkane samples?

A4: The choice between split and splitless injection depends on the concentration of the analytes in your sample.

• Split Injection: Use for concentrated samples to avoid column overload. A portion of the sample is vented, and only a fraction enters the column.

• Splitless Injection: Use for trace analysis to ensure that the majority of the sample is transferred to the column, maximizing sensitivity.

Q5: How can I prevent thermal decomposition of long-chain alkanes in the GC inlet?

A5: Thermal decomposition can be a significant issue for high molecular weight alkanes. To mitigate this:

• Reduce Inlet Temperature: This is the most direct approach. Lower the inlet temperature in increments of 25-50°C and observe the effect on the chromatogram.

• Use a Deactivated Liner: Active sites in the glass wool or on the surface of the liner can catalyze degradation. Using a properly deactivated liner is crucial.

• Decrease Sample Residence Time: The longer the sample resides in the hot inlet, the greater the chance of decomposition. This can be achieved by using a liner with a smaller internal volume or employing a pressure-pulsed injection.

• Consider Advanced Injection Techniques: For very thermally labile or high molecular weight alkanes, Cool On-Column (COC) or Programmable Temperature Vaporization (PTV) injection techniques can be beneficial as they introduce the sample at a lower temperature.

Experimental Protocols

Protocol 1: GC-MS Analysis of Long-Chain Alkanes (C20-C40)

This protocol outlines a standard method for the analysis of long-chain alkanes using a Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Parameter	Setting
GC System	Agilent 6890N or similar
Mass Spectrometer	Agilent 5973N or similar
Column	Agilent DB-1ms (60 m x 0.25 mm ID x 0.25 µm film thickness)
Injector Type	Split/Splitless
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	300°C
Splitless Time	2 minutes
Carrier Gas	Helium or Hydrogen
Flow Rate	1-2 mL/min (Constant Flow Mode)
Oven Program	Initial Temp: 50°C, hold for 2 minRamp 1: 15°C/min to 200°CRamp 2: 5°C/min to 300°C, hold for 5 minRamp 3: 40°C/min to 320°C, hold for 10 minutes
MS Transfer Line	300°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-550

Data Analysis:

• Identify the n-alkanes based on their retention times and characteristic mass spectra (prominent ions at m/z 57, 71, 85).

• Quantify the analytes by integrating the peak areas and comparing them to a calibration curve generated from standards.

Below is a diagram illustrating the general workflow for GC analysis of long-chain alkanes.

Caption: A general workflow for the GC analysis of long-chain alkanes.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Preventing Hexatriacontane Precipitation in Cold Solutions

Welcome to the Technical Support Center for handling hexatriacontane in cold solutions. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges with the solubility and precipitation of this long-chain alkane during their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you maintain hexatriacontane in solution at low temperatures.

Frequently Asked Questions (FAQs)

Q1: Why does hexatriacontane precipitate out of solution at cold temperatures?

A1: Hexatriacontane is a long-chain, nonpolar saturated hydrocarbon.[1][2][3][4] Its solubility is governed by the principle of "like dissolves like," meaning it dissolves best in nonpolar organic solvents.[5] At room temperature, it exists as a waxy solid. As the temperature of a solution containing hexatriacontane decreases, the kinetic energy of the solvent molecules is reduced, diminishing their ability to overcome the intermolecular van der Waals forces holding the hexatriacontane molecules together in a crystal lattice. This leads to a decrease in solubility and, eventually, precipitation.

Q2: What are the primary factors that influence the precipitation of hexatriacontane?

A2: The main factors influencing hexatriacontane precipitation are:

• Temperature: This is the most critical factor. As temperature decreases, the solubility of hexatriacontane in organic solvents drops significantly.

• Solvent Choice: The solubility of hexatriacontane varies considerably between different organic solvents. Nonpolar solvents like toluene and alkanes (e.g., heptane) are generally better choices than more polar solvents.

• Concentration: A solution that is near saturation at a higher temperature will readily precipitate hexatriacontane upon cooling.

• Cooling Rate: The rate at which the solution is cooled plays a crucial role in the crystallization process. Rapid cooling can lead to the formation of small, less stable crystals or even an amorphous solid, while slow, controlled cooling promotes the growth of larger, more stable crystals.

• Presence of Impurities or Additives: Impurities can act as nucleation sites, promoting precipitation. Conversely, certain additives can inhibit crystal growth and keep hexatriacontane in solution.

Q3: Which solvents are recommended for dissolving hexatriacontane at low temperatures?

A3: While specific solubility data at sub-zero temperatures is limited, nonpolar solvents are the best choice. Toluene is often a good solvent for long-chain alkanes. Chlorinated solvents like dichloromethane and chloroform can also be effective. For applications requiring non-aromatic solvents, alkanes such as hexane or heptane can be used, although the solubility of hexatriacontane in these will be lower, especially at cold temperatures.

Troubleshooting Guides

Issue 1: Hexatriacontane precipitates unexpectedly during cooling.

Possible Causes and Solutions:

• Cause: The cooling rate is too fast, leading to rapid supersaturation and precipitation.

  • Solution: Employ a slow and controlled cooling protocol. Use a programmable bath or a well-insulated container (e.g., a Dewar flask) to decrease the temperature gradually. A slower cooling rate allows the system to remain closer to equilibrium, reducing the driving force for precipitation.

• Cause: The concentration of hexatriacontane is too high for the target temperature.

  • Solution: Reduce the concentration of hexatriacontane in your solution. If a higher concentration is necessary for your experiment, consider using a co-solvent system to enhance solubility.

• Cause: The chosen solvent has poor solvating power for hexatriacontane at the target temperature.

  • Solution: Switch to a more suitable solvent. If your experimental conditions allow, consider using toluene or a chlorinated solvent. If you are restricted to alkanes, you may need to work at very low concentrations.

Issue 2: The precipitated hexatriacontane forms a fine powder that is difficult to handle.

Possible Causes and Solutions:

• Cause: Rapid precipitation due to fast cooling or high supersaturation.

  • Solution: As with unexpected precipitation, a slower cooling rate will encourage the growth of larger, more easily filterable crystals.

• Cause: Agitation or disturbance during the cooling process.

  • Solution: Allow the solution to cool in an undisturbed environment. Vibrations or stirring can induce nucleation at multiple points, leading to the formation of many small crystals.

Experimental Protocols

Protocol 1: Determining the Solubility of Hexatriacontane using the Cloud Point Method

This method allows you to determine the saturation temperature for a given concentration of hexatriacontane in a specific solvent.

Methodology:

• Preparation of Standards: Prepare a series of solutions of hexatriacontane in the desired solvent at various known concentrations in sealed, transparent vials.

• Dissolution: Heat the vials in a controlled temperature bath and stir until all the hexatriacontane has completely dissolved, and the solutions are clear.

• Controlled Cooling: Slowly cool the clear solutions at a constant, controlled rate (e.g., 0.5 °C/minute).

• Observation: Continuously observe the solutions against a dark background with good lighting.

• Cloud Point Determination: Record the temperature at which the first sign of persistent turbidity or cloudiness appears. This is the cloud point temperature, which corresponds to the saturation temperature for that concentration.

• Data Analysis: Plot the concentration versus the cloud point temperature to generate a solubility curve for hexatriacontane in that solvent.

Experimental Workflow for Cloud Point Determination:

Caption: Workflow for determining hexatriacontane solubility.

Protocol 2: Preventing Precipitation Using a Co-solvent System

The addition of a co-solvent can sometimes improve the solubility of a solute. While specific data for hexatriacontane at low temperatures is scarce, the general principle is to add a small amount of a "better" solvent to the primary solvent.

Methodology:

• Solvent Selection: Choose a primary solvent based on your experimental needs. Select a co-solvent that is miscible with the primary solvent and is known to be a good solvent for long-chain alkanes (e.g., toluene or dichloromethane).

• Determine Optimal Ratio (Empirical): a. Prepare a stock solution of hexatriacontane in the primary solvent at a concentration known to precipitate at your target low temperature. b. In a series of vials, place a fixed volume of the stock solution. c. Add increasing volumes of the co-solvent to each vial (e.g., 1%, 2%, 5%, 10% v/v). d. Cool all solutions at a controlled rate to the target temperature. e. Observe the vials to determine the minimum co-solvent concentration that prevents precipitation.

• Prepare Final Solution: Once the optimal co-solvent ratio is determined, prepare your final experimental solution with this composition.

Protocol 3: Utilizing Polymeric Additives to Inhibit Crystallization

Certain soluble polymers can interfere with the crystal growth of solutes, thereby preventing or slowing down precipitation. This is an area of active research, and the choice of polymer is often empirical.

Methodology:

• Polymer Selection: Choose a polymer that is soluble in your solvent system. For nonpolar organic solvents, polymers like polyisobutylene or certain ethylene-vinyl acetate (EVA) copolymers with a high ethylene content could be potential candidates.

• Screening Polymer Effectiveness: a. Prepare a saturated or near-saturated solution of hexatriacontane in your chosen solvent. b. Prepare a series of these solutions, each containing a small amount of a different candidate polymer (e.g., 0.1% w/v). c. Include a control solution with no polymer additive. d. Cool all solutions at a controlled rate to your target temperature. e. Monitor the solutions for the onset of precipitation. The most effective polymer will be the one that prevents precipitation for the longest time or to the lowest temperature.

• Optimization: Once a promising polymer is identified, you can optimize its concentration to find the minimum amount needed to achieve the desired effect.

Logical Relationship for Additive Screening:

Caption: Screening process for crystallization inhibitors.

Data Presentation

Table 1: Physicochemical Properties of Hexatriacontane

Property	Value	Reference
Molecular Formula	C₃₆H₇₄
Molecular Weight	506.98 g/mol
Melting Point	74-76 °C
Boiling Point	265 °C at 1 mmHg
Appearance	White, waxy solid
Solubility in Water	Insoluble
General OrganicSolubility	Soluble in chloroform (slightly),hexanes (slightly, heated, sonicated)

Table 2: Solubility of Hexatriacontane in n-Alkane Solvents at Various Temperatures

Temperature (°C)	Solubility in Hexane ( g/100g solvent)	Solubility in Octane ( g/100g solvent)	Solubility in Decane ( g/100g solvent)	Solubility in Dodecane ( g/100g solvent)
11	~0.01	~0.02	~0.04	~0.06
20	~0.04	~0.08	~0.15	~0.22
30	~0.15	~0.3	~0.55	~0.8
38	~0.4	~0.8	~1.5	~2.2

Data extrapolated and estimated from graphical representations in Madsen, H. E. L., & Boistelle, R. (1979). Solubility of octacosane and hexatriacontane in different n-alkane solvents. J. Chem. Soc., Faraday Trans. 1, 75, 1254-1258.

Note: The data in Table 2 is for temperatures above 10°C. For lower temperatures, the solubility will be significantly lower. It is highly recommended to experimentally determine the solubility for your specific conditions using a method like the Cloud Point Protocol described above.

References

• 1. HEXATRIACONTANE CAS#: 630-06-8 [m.chemicalbook.com]
• 2. Hexatriacontane | C36H74 | CID 12412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. HEXATRIACONTANE | 630-06-8 [chemicalbook.com]
• 4. 630-06-8 CAS MSDS (HEXATRIACONTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Peak Tailing for Hexatriacontane in Chromatography

Welcome to the technical support center for troubleshooting chromatographic issues with hexatriacontane. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common problems, specifically peak tailing, encountered during the analysis of this long-chain alkane.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it identified?

A1: Peak tailing is a common chromatographic issue where a peak is asymmetrical, having a "tail" that extends from the peak maximum towards the end of the chromatogram. It is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As). A value greater than 1.2 typically indicates significant tailing.[1] This distortion can negatively impact resolution between adjacent peaks and lead to inaccurate quantification.[2]

Q2: Why is hexatriacontane particularly susceptible to peak tailing?

A2: Hexatriacontane (C36H74) is a high-molecular-weight, non-polar long-chain alkane with a high boiling point (approx. 490°C) and low volatility.[3][4] These properties make its analysis challenging. In Gas Chromatography (GC), incomplete vaporization in the injector or condensation at the head of the column can lead to tailing.[5] In High-Performance Liquid Chromatography (HPLC), its strong retention on non-polar stationary phases can exacerbate issues related to secondary interactions and column performance.

Q3: Is peak tailing always a problem with the column?

A3: Not necessarily. While column-related issues are a frequent cause, peak tailing can also originate from other parts of the chromatographic system. Problems can arise from the injector, mobile phase/carrier gas, sample preparation, or extra-column effects like tubing and connections. A systematic approach is crucial to correctly identify the source of the problem.

Gas Chromatography (GC) Troubleshooting Guide

Q4: My hexatriacontane peak is tailing in my GC analysis. What are the common causes and solutions?

A4: Peak tailing for high-boiling-point compounds like hexatriacontane in GC is a frequent challenge. The following are common causes and their respective solutions:

• Active Sites in the System: Unwanted interactions between hexatriacontane and active sites in the injection port liner or the beginning of the column can cause tailing.

  • Solution: Use a deactivated injector liner. Regularly replace the liner and septum. Trimming 10-20 cm from the inlet of the column can also remove accumulated active sites.

• Inadequate Vaporization: Due to its high boiling point, hexatriacontane may not vaporize completely or quickly in the injector, leading to a slow introduction of the sample onto the column.

  • Solution: Optimize the injector temperature. For high-molecular-weight analytes like hexatriacontane, temperatures of 300°C or higher may be necessary.

• Column Overloading: Injecting too much sample can saturate the stationary phase, resulting in peak broadening and tailing.

  • Solution: Reduce the amount of sample injected by either diluting the sample or decreasing the injection volume.

• Low Initial Oven Temperature: If the initial oven temperature is too low, hexatriacontane can condense at the head of the column, causing peak broadening and tailing.

  • Solution: Ensure the initial oven temperature is high enough to keep hexatriacontane in the gas phase.

• Improper Column Installation: An incorrectly installed column can create dead volumes or a convoluted flow path, leading to tailing for all peaks in the chromatogram.

  • Solution: Ensure the column is cut cleanly and installed at the correct depth in both the injector and detector according to the manufacturer's instructions.

GC Troubleshooting Workflow

Caption: Troubleshooting workflow for GC peak tailing.

High-Performance Liquid Chromatography (HPLC) Troubleshooting Guide

Q5: I'm observing peak tailing for hexatriacontane in my reversed-phase HPLC analysis. What should I investigate?

A5: In reversed-phase HPLC, peak tailing for highly non-polar compounds like hexatriacontane is often related to the column, mobile phase, or sample conditions.

• Secondary Interactions: Although hexatriacontane is non-polar, secondary interactions can still occur, especially with older or lower-quality silica-based columns that have exposed, active silanol groups.

  • Solution: Use a high-quality, end-capped C18 or C30 column. These columns have fewer residual silanol groups, minimizing the potential for secondary interactions.

• Column Degradation or Contamination: Over time, columns can degrade, or the inlet frit can become partially blocked by particulates from the sample or mobile phase. This can distort the flow path and cause tailing.

  • Solution: First, try flushing the column with a strong solvent (e.g., 100% isopropanol or dichloromethane for a C18 column, checking for solvent compatibility). If this doesn't work, replacing the column may be necessary. Using a guard column can help extend the life of the analytical column.

• Sample Overload: Injecting too high a concentration of hexatriacontane can saturate the stationary phase.

  • Solution: Dilute the sample or reduce the injection volume.

• Injection Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase (e.g., 100% strong solvent in a highly aqueous mobile phase), poor peak shape can result.

  • Solution: The ideal injection solvent is the mobile phase itself. If a stronger solvent is necessary for solubility, use the smallest possible injection volume.

• Extra-Column Volume: Excessive volume from long or wide-bore tubing between the injector, column, and detector can cause peak broadening and tailing.

  • Solution: Use tubing with a small internal diameter (e.g., 0.12-0.17 mm) and keep the lengths as short as possible.

HPLC Troubleshooting Workflow

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Hexatriacontane | C36H74 | CID 12412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hexatriacontane [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]

Minimizing thermal degradation of hexatriacontane during analysis

Answering the user's request.## Technical Support Center: Hexatriacontane Analysis

Welcome to the technical support center for the analysis of hexatriacontane (C36H74). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to minimize thermal degradation during analytical procedures. High-molecular-weight alkanes like hexatriacontane are susceptible to thermal decomposition, which can lead to inaccurate quantification and misinterpretation of results.[1] This guide will help you identify, troubleshoot, and prevent these issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of hexatriacontane degradation during Gas Chromatography (GC) analysis?

A1: The thermal degradation of hexatriacontane in a GC system is primarily caused by two factors:

• High Inlet Temperatures: Conventional vaporizing inlets (split/splitless) set to excessively high temperatures can cause the carbon-carbon bonds in the long alkane chain to break, a process known as pyrolysis. This leads to the formation of smaller, more volatile hydrocarbon fragments that appear as extraneous peaks in the chromatogram.[1][2]

• Active Sites: Catalytic activity within the GC inlet or on the analytical column can promote degradation at temperatures lower than those required for purely thermal cracking.[2] These active sites can be found on poorly deactivated glass liners, glass wool, exposed metal surfaces in the inlet, or contaminated sections of the column.[2]

Q2: How can I tell if my hexatriacontane sample is degrading during analysis?

A2: Thermal degradation typically manifests in your chromatogram in several ways:

• Appearance of Unexpected Peaks: You may observe a series of smaller, sharp peaks eluting before the main hexatriacontane peak. In mass spectrometry, these often correspond to alkane and alkene fragments.

• Poor Peak Shape: The hexatriacontane peak may appear broad or exhibit significant tailing. This can be caused by interactions with active sites or incomplete vaporization.

• Poor Reproducibility: You may see inconsistent peak areas or retention times between injections, indicating variable levels of degradation.

• Low Analyte Response: A significant loss of the parent compound can lead to a much lower signal intensity than expected.

Q3: My mass spectrum shows many small peaks. Is this evidence of degradation?

A3: Not necessarily on its own. Standard electron ionization mass spectrometry (EI-MS) of long-chain alkanes naturally produces a characteristic fragmentation pattern. This pattern typically shows clusters of peaks that are 14 mass units apart, corresponding to the sequential loss of -CH2- groups. However, if your chromatogram also shows distinct peaks for smaller alkanes eluting before hexatriacontane, it is highly likely that thermal degradation is occurring in the GC system before the sample reaches the mass spectrometer.

Q4: Are there analytical techniques other than GC to analyze hexatriacontane?

A4: Yes. To avoid the high temperatures associated with GC, you can use High-Performance Liquid Chromatography (HPLC). Since hexatriacontane lacks a UV chromophore, it requires a universal detector like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD). This approach is particularly suitable for preventing any possibility of thermal degradation.

Troubleshooting Guides

If you suspect thermal degradation, follow this systematic approach to diagnose and resolve the issue. The primary goal is to reduce the thermal stress on the analyte, especially during the injection phase.

Visual Troubleshooting Workflow

The diagram below outlines a step-by-step process for identifying and mitigating thermal degradation in your GC analysis.

Caption: Troubleshooting workflow for diagnosing thermal degradation.

Data Summary: GC Injection Techniques

The choice of injection technique is the most critical factor in preventing thermal degradation. Cool On-Column (COC) injection is often the best method for thermally sensitive compounds as it deposits the sample directly onto the column at a low temperature, eliminating the hot inlet as a source of decomposition. Programmable Temperature Vaporization (PTV) offers a good alternative by starting at a low temperature and rapidly heating to transfer the analytes.

Injection Technique	Typical Inlet Start Temp.	Mechanism	Pros	Cons
Split/Splitless (Hot)	250 - 350°C	Sample is flash-vaporized in a hot liner.	Common, robust for stable compounds.	High risk of thermal degradation for labile compounds like hexatriacontane.
Programmable Temp. Vaporization (PTV)	40 - 80°C (then ramped)	Gentle vaporization by starting cool and heating rapidly.	Reduces degradation, good for wide boiling point ranges.	More complex than hot injection. Requires specialized inlet.
Cool On-Column (COC)	Tracks oven temp (e.g., 50-80°C)	Liquid sample is deposited directly onto the column.	Virtually eliminates inlet-related thermal degradation and discrimination.	Requires special syringe and column compatibility; risk of column contamination.

Experimental Protocols

To ensure the integrity of your sample, using a gentle injection technique is paramount. The following is a detailed protocol for using a Cool On-Column (COC) inlet, which is the recommended approach for minimizing thermal degradation.

Protocol 1: Analysis of Hexatriacontane using Cool On-Column (COC) GC-MS

Objective: To quantitatively analyze hexatriacontane while preventing thermal degradation by introducing the sample directly onto the GC column without a heated inlet.

Instrumentation & Consumables:

• GC system equipped with a COC inlet and a Mass Spectrometer (MS) or Flame Ionization Detector (FID).

• High-temperature capillary column (e.g., (5%-phenyl)-methylpolysiloxane).

• COC-compatible syringe with a needle gauge appropriate for the column's inner diameter.

• High-purity carrier gas (Helium or Hydrogen) with oxygen and moisture traps.

• Solvent: High-purity, non-polar solvent such as Toluene or Hexane.

Methodology:

• Sample Preparation:

  • Accurately dissolve a known amount of hexatriacontane standard in the chosen solvent to a final concentration of approximately 1 mg/mL.

  • Gentle heating (e.g., to 80°C for Toluene) may be required to fully dissolve the waxy solid.

  • Filter the sample through a 0.45 µm PTFE syringe filter before injection.

• GC-MS Instrument Parameters (Example):

  • Inlet: Cool On-Column.

  • Inlet Temperature: Set to track oven temperature, starting at 60°C.

  • Injection Volume: 1 µL.

  • Oven Program:

    • Initial Temperature: 60°C, hold for 2 minutes.

    • Ramp 1: 15°C/min to 400°C.

    • Hold: Hold at 400°C for 10 minutes (or until the analyte has eluted).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Transfer Line Temp: 350°C.

  • Ion Source Temp: 230°C.

  • Scan Range: 50-600 m/z.

• Execution:

  • Ensure the initial oven temperature is at or slightly below the boiling point of the sample solvent.

  • Inject the sample directly onto the column.

  • Start the temperature program. The inlet will heat up along with the oven, allowing for the controlled vaporization of the solvent and analytes.

Visual Workflow for COC Injection

Caption: Experimental workflow for analysis using Cool On-Column injection.

Conceptual Diagram of Thermal Degradation

This diagram illustrates the competing processes of direct elution versus thermal degradation that can occur during GC analysis of a long-chain alkane. The desired pathway is the elution of the intact molecule.

Caption: Competing pathways for hexatriacontane in a GC inlet.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Matrix Effects in Hexatriacontane Quantification

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the quantitative analysis of hexatriacontane (C36H74), with a focus on overcoming matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect hexatriacontane quantification?

A1: Matrix effects are the alteration of the analytical signal of a target analyte, such as hexatriacontane, due to the co-eluting components of the sample matrix. These effects can manifest as either signal enhancement or suppression, leading to inaccurate quantification, poor reproducibility, and compromised method sensitivity. In the context of hexatriacontane analysis, which often involves complex biological or environmental samples, common matrix components like lipids, waxes, and other high-molecular-weight compounds can significantly interfere with the analysis, particularly in gas chromatography-mass spectrometry (GC-MS).

Q2: How can I determine if my hexatriacontane analysis is affected by matrix effects?

A2: A common method to diagnose matrix effects is to compare the slope of a calibration curve prepared in a pure solvent with the slope of a matrix-matched calibration curve. A significant difference between the two slopes indicates the presence of matrix effects. In a matrix-matched calibration, the calibration standards are prepared in a blank sample matrix that is free of the analyte.

Q3: What are the primary strategies to overcome matrix effects in hexatriacontane quantification?

A3: The main strategies can be broadly categorized into three areas:

• Advanced Sample Preparation: The goal is to remove interfering matrix components before the sample is introduced into the analytical instrument. Techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) followed by dispersive solid-phase extraction (d-SPE) are effective.

• Calibration Strategies: These methods aim to compensate for matrix effects during data analysis. The most common approaches are matrix-matched calibration and stable isotope dilution.

• Use of Analyte Protectants: These are compounds added to both samples and standards to minimize the interaction of the analyte with active sites in the GC system, thereby reducing signal variability.

Troubleshooting Guide

Issue 1: Poor recovery of hexatriacontane from fatty or waxy samples.

This is a common issue when analyzing hexatriacontane in matrices like animal tissues, plant extracts, or lipid-rich formulations. The high lipophilicity of hexatriacontane causes it to be retained with the fat and wax components of the matrix during extraction.

Troubleshooting Workflow for Poor Recovery

Caption: Troubleshooting workflow for poor hexatriacontane recovery.

Solutions & Protocols:

• Modified QuEChERS Protocol for Fatty Matrices: Standard QuEChERS protocols are often insufficient for lipid-rich samples. An adapted approach is necessary.

• Dispersive Solid-Phase Extraction (d-SPE) with C18 or Z-Sep: After the initial QuEChERS extraction, a d-SPE cleanup step is crucial.

  • C18 Sorbent: Effectively removes nonpolar interferences like lipids.

  • Z-Sep Sorbent: A zirconia-based sorbent that is highly effective at removing fats and phospholipids.[1]

Issue 2: Inconsistent quantification and poor reproducibility.

This is often a direct consequence of variable matrix effects between samples.

Troubleshooting Workflow for Inconsistent Quantification

Caption: Decision tree for addressing inconsistent quantification.

Solutions & Protocols:

• Matrix-Matched Calibration: This method helps to compensate for consistent matrix effects by preparing calibration standards in a blank matrix that is similar to the samples.

• Stable Isotope Dilution: This is the most robust method for correcting for matrix effects and variability in sample preparation. A known amount of a stable isotope-labeled analog of hexatriacontane (e.g., hexatriacontane-d74) is added to the sample at the beginning of the workflow.

• Analyte Protectants: Adding compounds like sorbitol or gulonolactone to both standards and sample extracts can improve the ruggedness of the GC-MS analysis by minimizing analyte degradation and adsorption in the instrument.[2][3]

Data Presentation: Comparison of Methods

The following table summarizes the expected performance of different strategies for overcoming matrix effects in the analysis of long-chain alkanes. The data is compiled from studies on analogous compounds in complex matrices, as direct comparative studies on hexatriacontane are limited.

Method	Analyte Class	Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Key Advantage
QuEChERS + C18/PSA d-SPE	Pesticides	Cottonseed Hull (Oily)	91.6 - 94.5	< 20	Good removal of co-extracts from oily matrices.[4]
QuEChERS + Z-Sep d-SPE	PAHs	Fatty Samples	>70	< 15	Superior removal of lipids and pigments.[1]
Matrix-Matched Calibration	Various	Environmental	Deviations from standard addition <25%	-	Compensates for consistent matrix effects.
Stable Isotope Dilution	Mycotoxins	Flour	Results within certified range	-	Considered the "gold standard" for accuracy.

Experimental Protocols

Protocol 1: Modified QuEChERS with d-SPE Cleanup for Hexatriacontane in a Fatty Matrix

This protocol is adapted for the extraction of the non-polar, high molecular weight hexatriacontane from a lipid-rich matrix.

1. Sample Preparation and Extraction:

• Weigh 2-5 g of the homogenized sample into a 50 mL centrifuge tube.
• Add 10 mL of water and vortex for 30 seconds to hydrate the sample.
• Add 10 mL of acetonitrile and vortex for 1 minute.
• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl) and shake vigorously for 1 minute.
• Centrifuge at ≥3000 rcf for 5 minutes.

2. (Optional) Freeze-Out Step for High-Fat Samples:

• Transfer the acetonitrile supernatant to a clean centrifuge tube.
• Place the tube in a freezer at -20°C for at least 60 minutes to precipitate lipids.
• Centrifuge at ≥3000 rcf for 5 minutes while cold.

3. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 6 mL aliquot of the supernatant to a 15 mL d-SPE tube containing 900 mg MgSO₄ and 300 mg of C18 sorbent (or Z-Sep for very fatty matrices).
• Vortex for 30 seconds.
• Centrifuge at ≥3000 rcf for 5 minutes.

4. Final Extract Preparation:

• Transfer the supernatant to a clean vial.
• The extract is now ready for GC-MS analysis. If analyte protectants are used, they should be added at this stage.

Protocol 2: Matrix-Matched Calibration for Hexatriacontane

1. Preparation of Blank Matrix Extract:

• Select a representative sample matrix that is known to be free of hexatriacontane.
• Process this blank matrix using the same extraction and cleanup procedure (e.g., Protocol 1) as the samples to be analyzed.

2. Preparation of Calibration Standards:

• Prepare a stock solution of hexatriacontane in a suitable solvent (e.g., hexane or isooctane).
• Create a series of calibration standards by spiking appropriate volumes of the stock solution into aliquots of the blank matrix extract.
• The concentration range of the calibration standards should bracket the expected concentration of hexatriacontane in the samples.

3. Analysis:

• Analyze the matrix-matched calibration standards and the unknown samples using the same GC-MS method.
• Construct a calibration curve by plotting the peak area of hexatriacontane against its concentration for the matrix-matched standards.
• Determine the concentration of hexatriacontane in the unknown samples from the calibration curve.

Protocol 3: Stable Isotope Dilution for Hexatriacontane

1. Sample Preparation:

• Weigh 2-5 g of the homogenized sample into a 50 mL centrifuge tube.
• Add a known amount of a stable isotope-labeled internal standard (e.g., hexatriacontane-d74) to each sample, quality control, and calibration standard. The amount should be chosen to give a good signal-to-noise ratio.
• Allow the internal standard to equilibrate with the sample for at least 30 minutes.

2. Extraction and Cleanup:

• Proceed with the extraction and cleanup of the samples as described in Protocol 1.

3. Preparation of Calibration Standards:

• Prepare a series of calibration standards in a pure solvent containing a range of concentrations of native hexatriacontane.
• Add the same amount of the stable isotope-labeled internal standard to each calibration standard as was added to the samples.

4. Analysis:

• Analyze the calibration standards and the samples using GC-MS.
• Create a calibration curve by plotting the ratio of the peak area of the native hexatriacontane to the peak area of the internal standard against the concentration of the native hexatriacontane.
• Calculate the concentration of hexatriacontane in the samples using the response ratio from the calibration curve.

Protocol 4: GC-MS Parameters for Hexatriacontane Analysis

The following are typical GC-MS parameters that can be used as a starting point for the analysis of hexatriacontane. Optimization may be required depending on the specific instrument and matrix.

• Gas Chromatograph (GC):

  • Inlet: Splitless mode, 280-300°C

  • Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min

  • Oven Program:

    • Initial temperature: 100°C, hold for 1 minute

    • Ramp 1: 15°C/min to 250°C

    • Ramp 2: 10°C/min to 320°C, hold for 10 minutes

  • Column: A non-polar capillary column, such as one with a (5%-Phenyl)-methylpolysiloxane stationary phase (e.g., DB-5MS or HP-5MS), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Mass Spectrometer (MS):

  • Ion Source: Electron Impact (EI), 70 eV

  • Source Temperature: 230-250°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity. Key ions for hexatriacontane (m/z): 57, 71, 85. For the deuterated standard, monitor the corresponding higher mass ions. A full scan can be used for initial method development.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Combination of analyte protectants to overcome matrix effects in routine GC analysis of pesticide residues in food matrixes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Enhancing signal-to-noise ratio for hexatriacontane detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the signal-to-noise ratio (S/N) for the detection of hexatriacontane (C36H74).

Troubleshooting Guide

This guide addresses common issues encountered during the gas chromatography (GC) and mass spectrometry (MS) analysis of hexatriacontane.

Issue	Potential Cause	Troubleshooting Steps	Expected Outcome
High Baseline Noise	Contaminated carrier gas, injector, or column bleed.[1]	1. Carrier Gas: Check gas traps for saturation and replace if necessary. Perform a leak check on the gas lines. 2. Injector: Clean the injector port and replace the septum and liner.[2] 3. Column Bleed: Condition the column according to the manufacturer's instructions. Ensure the oven temperature does not exceed the column's maximum limit.[1]	A stable and low baseline, significantly improving the S/N ratio.
Poor Peak Shape (Tailing or Fronting)	Inappropriate solvent, active sites in the injector or column, or column overload.[3][4]	1. Solvent Mismatch: Use a nonpolar solvent like n-hexane that matches the nonpolar nature of hexatriacontane and the stationary phase. 2. Active Sites: Use a deactivated liner and column. If tailing persists, consider derivatization of the analyte. 3. Column Overload: Reduce the injection volume or sample concentration.	Symmetrical, sharp peaks leading to better resolution and a higher S/N ratio.
Low Signal Intensity	Suboptimal injection technique, incorrect detector settings, or sample loss.	1. Injection Technique: For trace analysis, switch from split to splitless injection to introduce more of the sample onto the column. 2. Detector Settings: Optimize detector parameters (e.g., multiplier voltage in MS) to maximize signal response. 3. Sample Preparation: Employ pre-concentration techniques like solid-phase microextraction (SPME) to increase the analyte concentration before injection.	A significant increase in the peak height relative to the baseline noise.
Ghost Peaks	Carryover from previous injections or contaminated solvent/septum.	1. Injector Cleaning: Bake out the injector at a high temperature. 2. Solvent Blank: Run a solvent blank to confirm the source of contamination. 3. Septum: Replace the septum.	Elimination of extraneous peaks, leading to a cleaner chromatogram and more reliable quantification.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving a high signal-to-noise ratio in hexatriacontane analysis?

A1: While several factors are important, for trace-level analysis of a high molecular weight, non-polar compound like hexatriacontane, the most critical aspects are minimizing baseline noise and maximizing the amount of analyte reaching the detector. This is best achieved through a combination of using high-purity gases, a clean injection system, a low-bleed capillary column, and an appropriate injection technique like splitless injection.

Q2: Which type of GC column is best suited for hexatriacontane analysis?

A2: A non-polar capillary column is ideal. Columns with a 100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane stationary phase are excellent choices. For optimal S/N, shorter columns (10-15 m) with a narrow internal diameter (0.18-0.25 mm) and a thin film (< 0.3 µm) will produce sharper peaks and thus a better signal-to-noise ratio.

Q3: How can I optimize the injection parameters for trace-level hexatriacontane detection?

A3: For trace-level detection, splitless injection is preferred over split injection as it directs a larger portion of the sample onto the column. To prevent backflash and sample loss when using larger injection volumes, a pressure-pulsed injection can be employed. This technique increases the inlet pressure during injection, which helps to focus the sample onto the column.

Q4: What are the expected mass spectral fragments for hexatriacontane?

A4: The electron ionization (EI) mass spectrum of hexatriacontane, like other long-chain alkanes, is characterized by a series of hydrocarbon clusters separated by 14 mass units (CH2). The molecular ion peak (M+) at m/z 506 is often weak or absent. Prominent peaks will be observed at lower m/z values corresponding to stable carbocations, such as m/z 57 (C4H9+) and 71 (C5H11+).

Q5: Can derivatization improve the detection of hexatriacontane?

A5: Hexatriacontane is a non-polar hydrocarbon and is sufficiently volatile for GC analysis without derivatization. Derivatization is typically employed for compounds with active functional groups (e.g., -OH, -NH2, -COOH) to improve their thermal stability and chromatographic behavior. For hexatriacontane, derivatization is not necessary and would add unnecessary complexity to the sample preparation.

Experimental Protocols

Protocol 1: High-Sensitivity GC-MS Analysis of Hexatriacontane

This protocol outlines the steps for achieving a high signal-to-noise ratio for the detection of hexatriacontane using a standard GC-MS system.

• Sample Preparation:

  • Dissolve the hexatriacontane standard or extracted sample in a high-purity nonpolar solvent such as n-hexane.

  • If trace-level detection is required, consider a pre-concentration step such as solid-phase extraction (SPE) or solid-phase microextraction (SPME).

• GC-MS Instrumentation and Conditions:

  • Injector: Split/splitless inlet.

  • Liner: Use a deactivated, single-taper splitless liner.

  • GC Column: A low-bleed, non-polar capillary column (e.g., 15 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Carrier Gas: High-purity helium (99.999%) at a constant flow rate of 1.0 mL/min.

  • Injection Mode: Splitless injection with a splitless time of 1 minute.

  • Injection Volume: 1 µL.

  • Injector Temperature: 300°C.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp: 15°C/min to 320°C.

    • Hold: 10 minutes at 320°C.

  • MS Transfer Line Temperature: 320°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-600.

• Data Acquisition and Processing:

  • Acquire data in full scan mode. For enhanced sensitivity, selected ion monitoring (SIM) can be used, focusing on characteristic ions of hexatriacontane (e.g., m/z 57, 71, 85).

  • Integrate the peak corresponding to hexatriacontane and calculate the signal-to-noise ratio. The noise should be measured in a region of the baseline close to the analyte peak.

Quantitative Data Summary

The following table summarizes the expected impact of key experimental parameters on the signal-to-noise ratio for hexatriacontane detection. The values are illustrative and can vary based on the specific instrumentation and experimental conditions.

Parameter	Condition A	S/N Ratio (A)	Condition B	S/N Ratio (B)	Expected Improvement
Injection Mode	Split (100:1)	15	Splitless	150	~10x
Column Internal Diameter	0.32 mm	80	0.25 mm	120	~1.5x
Detector Mode	Full Scan	50	Selected Ion Monitoring (SIM)	500	~10x
Sample Preparation	Direct Injection	40	SPME Pre-concentration	400	~10x

Visualizations

Caption: Experimental workflow for high-sensitivity hexatriacontane analysis.

Caption: Troubleshooting flowchart for low signal-to-noise ratio in hexatriacontane detection.

References

• 1. benchchem.com [benchchem.com]
• 2. Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News [alwsci.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Guide to Hexatriacontane and Other Long-Chain Alkane Standards for Researchers

In the precise world of analytical chemistry, the quality and suitability of standards are paramount. For researchers, scientists, and drug development professionals working with high molecular weight compounds, long-chain alkanes serve as indispensable reference materials. This guide provides an objective comparison of hexatriacontane (C36) with other long-chain alkane standards, supported by physicochemical data and experimental protocols, to aid in the selection of the most appropriate standard for your analytical needs.

Physicochemical Properties: A Comparative Overview

The utility of a long-chain alkane as a standard is intrinsically linked to its physical and chemical properties. As the carbon chain length increases, properties such as melting point and boiling point rise predictably. This is due to the increase in van der Waals forces between the larger molecules.[1][2] These properties are critical considerations for their application in analytical techniques like gas chromatography (GC), where volatility and thermal stability are key.

Below is a summary of the key physicochemical properties for hexatriacontane and other relevant long-chain alkane standards.

Property	Dotriacontane (C32)	Pentatriacontane (C35)	Hexatriacontane (C36)	Tetracontane (C40)
Molecular Formula	C₃₂H₆₆[3]	C₃₅H₇₂[4]	C₃₆H₇₄	C₄₀H₈₂[5]
Molecular Weight	450.87 g/mol	492.96 g/mol	506.97 g/mol	563.08 g/mol
Melting Point	65-70 °C	74.4 °C	74-76 °C	80-84 °C
Boiling Point	467 °C	489 °C	265 °C (at 1 mmHg)	150 °C (at 0.001 mmHg)
Physical State at RT	Solid	Waxy Solid	Waxy Solid	Waxy Solid
Solubility	Insoluble in water; Soluble in hot toluene, diethyl ether, benzene, and ethanol.	Insoluble in water; Soluble in nonpolar organic solvents like hexane and benzene.	Insoluble in water; Soluble in benzene, chloroform, and other organic solvents.	Insoluble in water; Soluble in chloroform and slightly soluble in methanol.

Performance in Analytical Applications: Gas Chromatography

Long-chain alkanes are fundamental as standards in gas chromatography, particularly for the determination of Kovats retention indices. The retention index is a standardized measure of a compound's elution time relative to a series of n-alkanes, which helps in the identification of unknown compounds by comparing their retention indices to literature values. By convention, the retention index of an n-alkane is its carbon number multiplied by 100. For example, the retention index of hexatriacontane is 3600.

The choice of an alkane standard depends on the boiling point range of the analytes being investigated. For high molecular weight compounds, a long-chain alkane like hexatriacontane is necessary to bracket the elution times of the compounds of interest. The thermal stability of these long-chain alkanes makes them suitable for the high-temperature GC methods required to analyze low-volatility substances.

While direct comparative performance data is scarce, the consistent and predictable elution of n-alkanes based on their boiling points makes them reliable calibrants. The performance of a specific alkane standard is primarily a function of its purity and the precision with which its retention time can be measured. High-purity standards ensure sharp, symmetrical peaks, which are crucial for accurate retention time determination.

Experimental Protocols

The analysis of long-chain alkanes such as hexatriacontane requires high-temperature gas chromatography (HTGC) due to their high boiling points. Below is a representative protocol for the GC-MS analysis of a mixture of long-chain alkanes.

Objective: To separate and identify a mixture of long-chain alkanes (C32-C40) using a high-temperature GC-MS system.

Materials:

• Standards: Dotriacontane, Pentatriacontane, Hexatriacontane, Tetracontane (analytical grade).

• Solvent: High-purity hexane or toluene.

• GC-MS System: A gas chromatograph equipped with a high-temperature capillary column and a mass spectrometer detector.

Procedure:

• Standard Preparation:

  • Prepare a stock solution of each alkane standard at a concentration of 1000 µg/mL in hexane.

  • Prepare a mixed standard solution containing all the long-chain alkanes of interest at a concentration of 50 µg/mL each by diluting the stock solutions.

• GC-MS Parameters:

  • Column: A non-polar capillary column suitable for high-temperature analysis (e.g., DB-1ms or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector: Split/splitless injector, operated in splitless mode.

  • Injector Temperature: 300°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0-2.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp 1: Increase to 250°C at a rate of 15°C/min.

    • Ramp 2: Increase to 350°C at a rate of 10°C/min, hold for 10 minutes.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 50-600.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

• Analysis:

  • Inject 1 µL of the mixed standard solution into the GC-MS system.

  • Acquire the data and process the chromatogram to determine the retention times and mass spectra of each alkane.

• Data Interpretation:

  • Identify each alkane peak based on its retention time and by comparing its mass spectrum to a library (e.g., NIST).

  • Calculate the Kovats retention index for any unknown compounds in a sample by running the same GC program with the alkane standard mixture.

Visualizing the Workflow

The following diagram illustrates the typical workflow for using long-chain alkane standards in GC-MS analysis for the identification of unknown compounds.

Workflow for compound identification using GC-MS and alkane standards.

Conclusion

Hexatriacontane and other long-chain alkanes are crucial for the accurate analysis of high molecular weight compounds. Their selection as standards should be based on the specific requirements of the analytical method, particularly the boiling point range of the analytes. As demonstrated, these alkanes exhibit predictable physicochemical properties that make them reliable calibrants for gas chromatography. By following a well-defined experimental protocol, researchers can effectively utilize these standards to achieve accurate and reproducible results in the identification and quantification of complex chemical mixtures.

References

• 1. spectrabase.com [spectrabase.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ez.restek.com [ez.restek.com]
• 4. Human Metabolome Database: Showing metabocard for Dotriacontane (HMDB0034005) [hmdb.ca]
• 5. benchchem.com [benchchem.com]

Hexatriacontane as a Quantitative Standard: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. The choice of an internal standard is a critical decision that directly impacts data quality. This guide provides an objective comparison of hexatriacontane, a long-chain hydrocarbon, as a quantitative standard against other common alternatives, supported by a discussion of its properties and a generalized validation protocol.

Performance Comparison of Internal Standards

Internal standards are essential in chromatographic techniques like gas chromatography (GC) and liquid chromatography (LC) to correct for variations in sample preparation, injection volume, and instrument response. The ideal internal standard is chemically similar to the analyte of interest, absent in the sample matrix, and chromatographically resolved from other components.[1]

Hexatriacontane (C36H74) falls into the category of long-chain alkanes, which offer a cost-effective and readily available alternative to other types of internal standards. However, its performance characteristics differ significantly from what are often considered the "gold standard"—isotopically labeled standards.

The following table summarizes the key performance characteristics of hexatriacontane as a representative long-chain hydrocarbon standard compared to isotopically labeled standards (e.g., deuterated compounds) and structurally analogous standards.

Performance Parameter	Hexatriacontane (Long-Chain Hydrocarbon)	Isotopically Labeled Standard (e.g., Deuterated)	Structurally Analogous Standard
Chemical Similarity	Low (structurally dissimilar to most analytes)	High (nearly identical to the analyte)	High (similar chemical structure and functional groups)
Co-elution	No (typically well-separated chromatographically)	Yes (co-elutes with the analyte)	Close elution, but should be separable
Correction for Matrix Effects	Limited, as it may not experience the same ion suppression or enhancement as the analyte due to different retention times.[2]	Excellent, as it experiences nearly identical matrix effects to the analyte.[2]	Good, but may differ slightly from the analyte.
Correction for Extraction Recovery	May not accurately reflect the analyte's recovery due to different physicochemical properties (e.g., polarity, solubility).[2]	Excellent, as it has nearly identical extraction behavior to the analyte.[3]	Good to Excellent, depending on the degree of structural similarity.
Cost & Availability	Low cost and readily available.	High cost and may require custom synthesis.	Varies depending on the compound.
Potential for Interference	Low, as it is unlikely to be naturally present in most biological or pharmaceutical samples.	None, as it is distinguished by mass spectrometry.	Low, but requires careful screening to ensure it is not present in the sample matrix.
Typical Applications	GC-based methods where good chromatographic separation is achievable, such as in the analysis of other hydrocarbons or nonpolar compounds.	"Gold standard" for mass spectrometry-based quantification, especially in complex matrices.	Used when isotopically labeled standards are unavailable or too expensive.

Logical Workflow for Internal Standard Selection

The selection of an appropriate internal standard is a multi-step process that involves considering the analytical method, the nature of the analyte and matrix, and the desired level of accuracy and precision.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Cross-Validation of Hexatriacontane Analysis: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, ensuring the accuracy and reproducibility of analytical data is paramount. This guide provides an objective comparison of methodologies for the analysis of hexatriacontane, supported by hypothetical inter-laboratory experimental data. The aim is to offer a framework for assessing analytical performance and to detail a standardized experimental protocol.

Hexatriacontane (C36H74) is a long-chain n-alkane that can be found in various matrices, including petroleum products, environmental samples, and biological systems.[1][2] Accurate quantification of hexatriacontane is crucial for various applications, from geochemical analysis to its potential use as a biomarker. Given the complexity of the matrices in which it is often found, inter-laboratory cross-validation is essential to ensure that different laboratories can produce comparable and reliable results.[3] This guide presents a hypothetical inter-laboratory study to illustrate the process and the expected variability in results.

Inter-Laboratory Comparison of Hexatriacontane Analysis

An inter-laboratory study, also known as a ring trial or proficiency test, is a well-established method for evaluating the performance of analytical methods and laboratories.[4] In this hypothetical study, four laboratories were tasked with quantifying hexatriacontane in two different standard samples: a low-concentration and a high-concentration sample. The laboratories utilized a standardized analytical method based on gas chromatography-mass spectrometry (GC-MS).

The performance of the laboratories was assessed based on the accuracy and precision of their measurements. Accuracy refers to the closeness of a measured value to a standard or known value, while precision represents the closeness of two or more measurements to each other.

Quantitative Data Summary

The following table summarizes the hypothetical quantitative data from the four participating laboratories. The data illustrates the typical performance expected in such a study, with greater variability often observed at lower concentrations.

Parameter	Lab 1	Lab 2	Lab 3	Lab 4
Sample A (Low Conc.) - Reported Conc. (µg/mL)	2.3	2.6	2.1	2.8
Sample A - Accuracy (%)	92	104	84	112
Sample A - Precision (RSD %)	4.5	5.2	6.1	5.5
Sample B (High Conc.) - Reported Conc. (µg/mL)	24.5	25.8	23.9	26.1
Sample B - Accuracy (%)	98	103.2	95.6	104.4
Sample B - Precision (RSD %)	2.1	2.5	3.0	2.8

This data is hypothetical and for illustrative purposes only.

Experimental Protocols

A detailed and standardized methodology is critical for the reproducibility of results in an inter-laboratory comparison. The following protocol outlines the key steps for the analysis of hexatriacontane using GC-MS.

Sample Preparation

• Standard Preparation : A stock solution of analytical standard grade hexatriacontane is prepared in a suitable solvent such as hexane or dichloromethane.

• Spiking : Calibration standards and quality control samples are created by spiking appropriate aliquots of the hexatriacontane stock solution into a clean matrix or solvent.

• Extraction : For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be employed to isolate the n-alkanes.

• Cleanup : If necessary, column chromatography can be used to remove interfering compounds from the sample extract.

• Final Volume Adjustment : The final extract is concentrated to a known volume before GC-MS analysis.

GC-MS Analysis

• Instrumentation : A gas chromatograph coupled to a mass spectrometer (GC-MS) is utilized.

• Column : A non-polar capillary column suitable for high-temperature analysis is recommended for separating long-chain alkanes.

• Injector : A split/splitless injector is commonly used, with the injection volume typically being 1-2 µL.

• Oven Program : A temperature-programmed oven cycle is employed to ensure the elution of hexatriacontane.

• Mass Spectrometer : The mass spectrometer is operated in electron ionization (EI) mode, and data is acquired in full scan or selected ion monitoring (SIM) mode for enhanced sensitivity.

Data Analysis

• Peak Integration : The peak area of the hexatriacontane is integrated.

• Calibration Curve : A calibration curve is generated by plotting the peak area versus the concentration of the calibration standards.

• Quantification : The concentration of hexatriacontane in the samples is determined using the calibration curve.

Visualizing the Workflow and Relationships

To better understand the process of an inter-laboratory cross-validation study, the following diagrams illustrate the experimental workflow and the logical relationships involved.

Experimental Workflow Diagram

Cross-Validation Logical Relationship

References

• 1. Hexatriacontane analyticalstandard 630-06-8 [sigmaaldrich.com]
• 2. Hexatriacontane [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]
• 4. An Interlaboratory Comparison Study of Regulated and Emerging Mycotoxins Using Liquid Chromatography Mass Spectrometry: Challenges and Future Directions of Routine Multi-Mycotoxin Analysis including Emerging Mycotoxins [mdpi.com]

Hexatriacontane vs. Dotriacontane: A Comparative Guide for GC Internal Standards

For researchers, scientists, and drug development professionals utilizing gas chromatography (GC), the selection of an appropriate internal standard (IS) is paramount for achieving accurate and reproducible quantitative results. An internal standard helps to correct for variations in sample injection volume, detector response, and sample preparation. [1][2] Among the various compounds used as internal standards, long-chain n-alkanes are often favored for their chemical inertness and elution patterns in non-polar stationary phases. This guide provides a detailed comparison of two such n-alkanes, hexatriacontane (C36H74) and dotriacontane (C32H66), to aid in the selection process for your specific analytical needs.

The ideal internal standard should be a compound that is not naturally present in the sample, is chemically similar to the analytes of interest, and elutes close to the analytes without co-eluting.[1] Both hexatriacontane and dotriacontane are high molecular weight, saturated hydrocarbons, making them suitable for the analysis of a wide range of non-polar to moderately polar compounds.

Physicochemical Properties: A Head-to-Head Comparison

A summary of the key physicochemical properties of hexatriacontane and dotriacontane is presented below. These properties directly influence their behavior in a GC system and their suitability as internal standards for different applications.

Property	Hexatriacontane	Dotriacontane	Reference(s)
Molecular Formula	C36H74	C32H66	[3]
Molecular Weight	506.97 g/mol	450.87 g/mol	[3]
Boiling Point	~500 °C (estimated at atmospheric pressure)	467 °C (lit.)
Melting Point	74-76 °C (lit.)	65-70 °C (lit.)
Solubility	Soluble in hot toluene, benzene, and ethanol; Insoluble in water.	Soluble in hot toluene, diethyl ether, benzene and ethanol. Insoluble in water.

The higher molecular weight and boiling point of hexatriacontane result in a longer retention time on a non-polar GC column compared to dotriacontane under the same chromatographic conditions. This makes hexatriacontane a more suitable internal standard for the analysis of very late-eluting, high molecular weight analytes, as it will elute in the same region of the chromatogram, ensuring similar analytical behavior. Conversely, dotriacontane is a better choice when analyzing compounds with intermediate to high boiling points, where its elution time will be more closely matched.

Experimental Considerations and Protocol

The choice between hexatriacontane and dotriacontane will ultimately depend on the specific analytes being quantified and the GC method parameters. Below is a generalized experimental protocol for the use of either compound as an internal standard in a GC-MS analysis.

Experimental Protocol: Quantification of High Molecular Weight Analytes using a Long-Chain n-Alkane Internal Standard

1. Preparation of Internal Standard Stock Solution:

• Accurately weigh a known amount of either hexatriacontane or dotriacontane (analytical standard grade).

• Dissolve the standard in a high-purity solvent in which it is readily soluble, such as hexane or toluene, to create a stock solution of a known concentration (e.g., 1 mg/mL).

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards containing known concentrations of the analyte(s) of interest.

• Spike each calibration standard with a constant, known amount of the internal standard stock solution.

3. Sample Preparation:

• To a known amount of the sample, add the same constant amount of the internal standard stock solution as was added to the calibration standards.

• Perform any necessary extraction, derivatization, or dilution steps.

4. GC-MS Analysis:

• Injector: Splitless mode, 300 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp 1: 15 °C/min to 250 °C

  • Ramp 2: 10 °C/min to 320 °C, hold for 10 minutes

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-600

5. Data Analysis:

• For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration ratio of the analyte to the internal standard.

• For the unknown sample, calculate the peak area ratio of the analyte to the internal standard and use the calibration curve to determine the concentration of the analyte.

Logical Workflow for Internal Standard Selection and Use

The following diagram illustrates the decision-making process and workflow for utilizing an internal standard in quantitative GC analysis.

Workflow for GC Analysis with an Internal Standard

Decision Framework: Hexatriacontane vs. Dotriacontane

The choice between these two internal standards can be guided by the expected elution profile of the target analytes.

Internal Standard Selection Framework

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. ヘキサトリアコンタン analytical standard | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Study of Hexatriacontane Isomers: Physical Properties and Experimental Analysis

For researchers, scientists, and professionals in drug development, understanding the nuanced physical properties of long-chain alkanes like hexatriacontane and its isomers is crucial for applications ranging from drug delivery systems to material science. This guide provides a detailed comparison of the physical characteristics of n-hexatriacontane and its branched isomers, supported by experimental data and protocols.

Hexatriacontane (C36H74) is a long-chain saturated hydrocarbon with numerous structural isomers. The arrangement of its 36 carbon atoms significantly influences its physical properties. Generally, alkanes are non-polar molecules, leading to their insolubility in water but good solubility in non-polar organic solvents.[1] The physical state of alkanes is dependent on their molecular weight, with smaller chains being gases at room temperature and larger chains, like hexatriacontane, being waxy solids.[1]

The boiling and melting points of alkanes tend to increase with molecular weight due to stronger van der Waals forces.[1] However, for isomers with the same number of carbon atoms, branching in the carbon chain leads to a decrease in the boiling point. This is because branching reduces the surface area of the molecule, weakening the intermolecular forces.[2]

Comparative Physical Properties of Hexatriacontane Isomers

The following table summarizes the available quantitative data for n-hexatriacontane and two of its methyl-branched isomers. Data for branched isomers of this size is limited in publicly available literature.

Property	n-Hexatriacontane	2-Methylpentatriacontane	3-Methylpentatriacontane
Molecular Formula	C36H74	C36H74	C36H74
Molecular Weight	506.97 g/mol	506.97 g/mol	506.97 g/mol [3]
Melting Point	74-76 °C	74-76 °C	No data available
Boiling Point	265 °C at 1 mmHg	No data available	No data available
Density	0.7795 g/cm³	No data available	No data available
Synonyms	n-Hexatriacontane	Isohexatriacontane	Anteisohexatriacontane

Experimental Protocols

Accurate determination of the physical properties of hexatriacontane isomers requires precise experimental techniques. Below are detailed methodologies for key experiments.

Determination of Melting Point

The melting point of these high-molecular-weight, waxy solids can be determined using a capillary melting point apparatus.

Methodology:

• Sample Preparation: A small amount of the finely powdered, dry alkane is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure thermal equilibrium.

• Observation: The sample is observed through a magnifying lens.

• Data Recording: The temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded. This range represents the melting point.

Determination of Boiling Point under Reduced Pressure

Due to the high boiling points of long-chain alkanes, distillation is performed under vacuum to prevent thermal decomposition.

Methodology:

• Apparatus Setup: A small quantity of the alkane is placed in a micro-distillation flask with a boiling chip. The flask is connected to a condenser, a vacuum pump, and a manometer to monitor the pressure. The thermometer bulb should be positioned just below the side arm of the flask.

• Vacuum Application: The system is evacuated to the desired pressure (e.g., 1 mmHg).

• Heating: The flask is gently heated in a heating mantle or oil bath.

• Observation: The temperature is recorded when the liquid begins to boil and a steady stream of condensate is observed on the condenser.

• Data Recording: The boiling point is recorded along with the corresponding pressure.

Determination of Density

For waxy solids like hexatriacontane, density is typically measured at a temperature above their melting point.

Methodology:

• Apparatus: A pycnometer or a digital density meter can be used.

• Calibration: The instrument is calibrated with a substance of known density at the measurement temperature.

• Sample Preparation: The solid alkane is melted in an oven and allowed to reach the desired measurement temperature.

• Measurement: The molten sample is introduced into the pycnometer or density meter, ensuring no air bubbles are present.

• Data Recording: The density is recorded at the specified temperature.

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Identification

GC-MS is a powerful technique to separate and identify different isomers of hexatriacontane.

Methodology:

• Sample Preparation: The alkane sample is dissolved in a suitable non-polar solvent, such as hexane.

• GC Separation:

  • Injector: A split/splitless injector is used, with an injection volume of approximately 1 µL.

  • Column: A non-polar capillary column (e.g., DB-5ms) is suitable for separating alkane isomers.

  • Oven Program: A temperature program is employed, starting at a lower temperature and gradually increasing to a high final temperature to elute the high-boiling isomers.

  • Carrier Gas: Helium or hydrogen is used as the carrier gas at a constant flow rate.

• MS Detection:

  • Ionization: Electron ionization (EI) is typically used.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is used to separate the fragment ions.

  • Data Acquisition: The mass spectrometer scans a specific mass-to-charge (m/z) range to detect the characteristic fragmentation patterns of alkanes.

• Data Analysis: The retention time from the gas chromatogram and the fragmentation pattern from the mass spectrum are used to identify the specific isomer by comparing them to a library of known compounds or by interpreting the fragmentation pattern.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures described above.

Caption: Workflow for Determining Physical Properties

Caption: Workflow for GC-MS Analysis of Isomers

References

• 1. byjus.com [byjus.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 3-Methylpentatriacontane | C36H74 | CID 6431071 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Hexatriacontane: Accuracy and Precision of Analytical Methods

For researchers, scientists, and drug development professionals, the accurate and precise quantification of long-chain alkanes like hexatriacontane is crucial for product purity analysis, formulation development, and quality control. This guide provides a comprehensive comparison of the primary analytical techniques employed for this purpose, with a focus on Gas Chromatography (GC) coupled with Flame Ionization Detection (FID) or Mass Spectrometry (MS). While High-Performance Liquid Chromatography (HPLC) presents a potential alternative, specific performance data for hexatriacontane is less prevalent in existing literature.

Comparison of Quantitative Performance

The selection of an analytical method for hexatriacontane quantification hinges on a variety of factors, including the required sensitivity, selectivity, and the nature of the sample matrix. Gas Chromatography stands out as the most established and validated technique for the analysis of volatile and semi-volatile hydrocarbons.

Analytical Method	Principle	Key Performance Parameters for n-Alkanes	Advantages	Disadvantages
GC-MS	Separation by gas chromatography based on volatility and polarity, followed by detection and quantification by mass spectrometry.	Linearity: R² > 0.99 for n-alkanes (C10-C35). LOD: 0.44 - 9.66 µg/kg for n-alkanes (C12-C35).[1] LOQ: 0.94 - 20.8 µg/kg for n-alkanes (C12-C35).[1]	High sensitivity and specificity. Provides structural information for analyte confirmation. Robust and well-established for n-alkane analysis.[1][2][3]	High temperatures may not be suitable for thermally labile molecules.
GC-FID	Separation by gas chromatography with detection by a Flame Ionization Detector (FID).	Linearity: R² > 0.999 for n-alkanes. Recovery: Average 94% for n-alkanes. Repeatability (RSD): < 11.9% for n-alkanes. LOD: 19.3 - 36.0 ng/g for n-alkanes. LOQ: 31.7 - 65.8 ng/g for n-alkanes.	Robust and less expensive than GC-MS. Good for routine quantification when analyte identity is already confirmed.	Less sensitive and specific than MS. Does not provide structural information.
HPLC-ELSD	Separation by high-performance liquid chromatography with detection by an Evaporative Light Scattering Detector (ELSD).	Data for hexatriacontane is not readily available. A study on a similar long-chain fatty alcohol (1-triacontanol) showed: LOD: 0.2 mg/L. LOQ: 0.6 mg/L. Intra-day Precision: <11.2%. Inter-day Precision: 10.2%.	Suitable for non-volatile or thermally sensitive compounds. Avoids the need for derivatization.	Generally less sensitive than GC-MS. The response can be non-linear and dependent on analyte properties.

Experimental Workflows and Methodologies

The general workflow for the quantification of hexatriacontane involves sample preparation, chromatographic separation and detection, and data analysis. The specific protocols for the most common methods are detailed below.

Caption: General experimental workflow for hexatriacontane quantification.

Detailed Experimental Protocols

1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for n-Alkanes

This protocol is based on methodologies for the quantification of n-alkanes in biological or environmental matrices.

• Sample Preparation (Liquid-Liquid Extraction):

  • Homogenize the sample matrix.

  • Perform saponification using a methanolic potassium hydroxide solution to hydrolyze lipids.

  • Extract the non-saponifiable fraction containing n-alkanes using a non-polar solvent like n-hexane.

  • Wash the organic extract with purified water to remove impurities.

  • Dry the extract over anhydrous sodium sulfate and concentrate it under a gentle stream of nitrogen.

  • Reconstitute the final extract in a known volume of a suitable solvent for GC analysis.

• GC-MS Conditions:

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector: Splitless mode.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 300°C at 10°C/min, and hold for 10 minutes.

  • MS Detector: Electron ionization (EI) at 70 eV. Data acquisition in full scan mode for identification and selected ion monitoring (SIM) mode for quantification.

• Quantification:

  • Prepare a series of calibration standards of hexatriacontane in the same solvent as the samples.

  • Construct a calibration curve by plotting the peak area against the concentration.

  • Quantify hexatriacontane in the samples by comparing its peak area to the calibration curve.

2. Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol for n-Alkanes

This protocol is adapted from methods used for the analysis of n-alkanes in oils.

• Sample Preparation (Solid Phase Extraction - SPE):

  • Dissolve the sample in a minimal amount of a non-polar solvent (e.g., n-hexane).

  • Load the sample onto a pre-conditioned silica gel SPE cartridge.

  • Wash the cartridge with a non-polar solvent to elute the saturated hydrocarbon fraction containing hexatriacontane.

  • Collect the eluate and concentrate it to a known volume.

• GC-FID Conditions:

  • Column: A non-polar capillary column (e.g., DB-1, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Hydrogen or Helium.

  • Injector: Split/splitless injector.

  • Oven Temperature Program: Similar to the GC-MS method, optimized for the separation of long-chain alkanes.

  • Detector: Flame Ionization Detector (FID).

• Quantification:

  • Similar to the GC-MS method, quantification is performed using an external standard calibration curve.

Signaling Pathways and Logical Relationships

The choice of an analytical method is a critical decision driven by several factors. The following diagram illustrates the logical relationships influencing this selection process.

Caption: Logical relationships for selecting an analytical method.

Conclusion

For the accurate and precise quantification of hexatriacontane, Gas Chromatography, particularly when coupled with Mass Spectrometry, offers the most sensitive and specific approach with well-established validation parameters for n-alkanes. GC-FID provides a robust and cost-effective alternative for routine analysis where the identity of the analyte is not . While HPLC-ELSD may be a viable option for thermally labile samples, further method development and validation are required to establish its performance for hexatriacontane quantification. The choice of the optimal method should be guided by the specific requirements of the analysis, including sensitivity, selectivity, sample matrix, and available instrumentation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. scielo.br [scielo.br]

A Comparative Analysis of Hexatriacontane Melting Point Data from Various Sources

An Inter-laboratory Comparison Guide for Researchers and Drug Development Professionals

This guide provides a comparative overview of the reported melting point of hexatriacontane (C36H74), a long-chain alkane used in various scientific applications, including as a paraffin wax and in the manufacturing of candles.[1] The data presented is compiled from several reputable chemical databases and suppliers, offering a valuable resource for researchers and professionals in drug development who require accurate physical property data for this compound. This document aims to highlight the variability in reported melting points and provide standardized experimental protocols for consistent and reproducible measurements.

Comparative Melting Point Data

The melting point of a pure substance is a fundamental physical property. However, variations in experimental methods, instrument calibration, and sample purity can lead to discrepancies in reported values across different sources. The following table summarizes the melting point of hexatriacontane as reported by various chemical suppliers and databases.

Source/Supplier	Reported Melting Point (°C)	Purity/Assay
PubChem	75.081	Not specified
CAS Common Chemistry	76.5	Not specified
ChemicalBook	74-76	Not specified
Thermo Scientific Chemicals	71.0-77.0	≥97.0%
Sigma-Aldrich	74-76	98%
NIST WebBook	76.05	Not specified
Fisher Scientific	76.2	≥97%

Disclaimer: The data presented in this table is for comparative purposes only. For critical applications, it is recommended to determine the melting point of a specific batch of hexatriacontane using a standardized method.

Experimental Protocol for Melting Point Determination

To ensure consistency and comparability of melting point data, a standardized experimental protocol is crucial. The capillary method is a widely accepted and pharmacopeia-recognized technique for determining the melting point of a solid substance.[2][3]

Objective: To determine the melting point range of a solid sample of hexatriacontane using the capillary method.

Materials:

• Hexatriacontane sample (powdered)

• Capillary tubes (one end sealed)

• Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube with heating oil

• Thermometer with high accuracy

• Mortar and pestle (if sample is not powdered)

Procedure:

• Sample Preparation:

  • Ensure the hexatriacontane sample is completely dry and in a fine powdered form.[3] If necessary, gently grind the sample using a mortar and pestle.

  • Load the capillary tube by pressing the open end into the powdered sample.

  • Pack the sample into the sealed end of the capillary tube by tapping the tube gently or by dropping it through a long glass tube.[4] The packed sample height should be approximately 2-3 mm.

• Apparatus Setup:

  • Insert the capillary tube containing the sample into the heating block of the melting point apparatus.

  • Ensure the thermometer is positioned correctly to accurately measure the temperature of the heating block.

• Melting Point Determination:

  • Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an approximate melting point range. This helps in setting the parameters for a more accurate measurement.

  • Accurate Determination: For a new, unused sample, set the starting temperature of the apparatus to about 5°C below the approximate melting point observed in the rapid determination.

  • Set the heating rate to a slow and steady pace, typically 1-2°C per minute, to ensure thermal equilibrium between the sample and the thermometer.

  • Observe the sample closely through the magnifying lens of the apparatus.

  • Record the temperature at which the first droplet of liquid appears. This is the lower limit of the melting point range.

  • Continue heating at the same slow rate and record the temperature at which the entire sample has completely melted into a clear liquid. This is the upper limit of the melting point range.

• Data Recording:

  • Record the melting point as a range from the temperature of initial melting to the temperature of complete liquefaction.

  • It is good practice to perform at least two measurements with fresh samples to ensure the reproducibility of the results.

Experimental Workflow

The following diagram illustrates the generalized workflow for determining the melting point of hexatriacontane using the capillary method.

Caption: Workflow for Melting Point Determination.

References

• 1. n-Hexatriacontane, 97+% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. thinksrs.com [thinksrs.com]
• 3. westlab.com [westlab.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Certificate of analysis for hexatriacontane reference material

For researchers, scientists, and professionals in drug development, the quality and reliability of reference materials are paramount. This guide provides a detailed comparison of commercially available hexatriacontane (C36H74) reference materials, focusing on their certified purity and the analytical methods used for their characterization. The information presented is compiled from various certificates of analysis to assist in the selection of the most suitable reference standard for your specific application.

Comparison of Hexatriacontane Reference Material Specifications

The following table summarizes the key specifications from the Certificates of Analysis of hexatriacontane reference materials from various suppliers.

Supplier/Product Number	Purity (Assay by GC)	Melting Point (°C)	Appearance	Analytical Methods Mentioned
Thermo Fisher Scientific (31641)	98.5%[1]	74-75[1]	White shining flakes[1]	Gas Chromatography (GC)
Aladdin Scientific (H100489)	96.90%[2]	76.25[2]	White Crystals, Powder or Crystalline Solid	GC, Infrared (IR) Spectroscopy
Sigma-Aldrich (52919)	≥98.0%	74-76	Not Specified	GC, High-Performance Liquid Chromatography (HPLC)
Generic Supplier	99%	76.50	White powder	Not Specified
Pharmaffiliates (PA ENV 001238)	Not Specified	Not Specified	Not Specified	IR, Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), HPLC

Experimental Protocols

The certification of hexatriacontane reference materials relies on precise analytical methodologies to ensure identity and purity. Below are detailed protocols for the key experiments cited in the certificates of analysis.

Gas Chromatography (GC) for Purity Assessment

Gas chromatography is the primary method for determining the purity of volatile and semi-volatile compounds like hexatriacontane.

• Objective: To separate and quantify the components in the hexatriacontane sample to determine the percentage purity.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is typically used.

• Typical GC Conditions for Long-Chain Alkanes:

  • Column: A non-polar capillary column, such as one with a 100% dimethylpolysiloxane stationary phase, is suitable for separating non-polar alkanes.

  • Injector: A split/splitless injector is versatile for different sample concentrations.

  • Carrier Gas: Hydrogen or Helium, with a typical flow rate of 1-2 mL/min.

  • Oven Temperature Program: Temperature programming is crucial for analyzing a wide range of boiling points. A typical program starts at a lower temperature to resolve lighter components and then ramps up to elute heavier compounds like hexatriacontane. For example, starting at 60°C and ramping up to 180°C at a rate of 5°C/min.

  • Detector: FID is commonly used for hydrocarbons due to its high sensitivity.

• Sample Preparation: A dilute solution of the hexatriacontane reference material is prepared in a high-purity solvent such as hexane or chloroform.

• Data Analysis: The peak area of hexatriacontane is compared to the total area of all peaks in the chromatogram to calculate the percentage purity. Identification is confirmed by comparing the retention time with a known standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Identification

NMR spectroscopy provides detailed information about the molecular structure, confirming the identity of the compound.

• Objective: To confirm the chemical structure of hexatriacontane by analyzing the signals from its hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

• Instrumentation: A high-resolution NMR spectrometer.

• Sample Preparation: The hexatriacontane sample is dissolved in a deuterated solvent, such as deuterated chloroform (CDCl₃).

• ¹H NMR Analysis: The proton NMR spectrum of a straight-chain alkane like hexatriacontane is expected to show signals for the methyl (-CH₃) and methylene (-CH₂-) protons, typically in a narrow range of the spectrum.

• ¹³C NMR Analysis: The carbon NMR spectrum will show distinct signals for the different carbon environments within the long chain. Due to the repetitive nature of the methylene groups, some of these signals may overlap.

• Data Interpretation: The chemical shifts, signal integrations, and coupling patterns are analyzed to confirm that the spectrum is consistent with the structure of hexatriacontane.

Visualization of Certification and Analysis Workflow

To better understand the processes involved in certifying and analyzing a reference material, the following diagrams illustrate the typical workflows.

Workflow for the certification of a chemical reference material.

Relationship between analytical tests in a Certificate of Analysis.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. ald-pub-files.oss-cn-shanghai.aliyuncs.com [ald-pub-files.oss-cn-shanghai.aliyuncs.com]

A Comparative Analysis of the Microbial Biodegradation of Long-Chain Alkanes

The microbial degradation of long-chain alkanes, major components of crude oil and petroleum products, is a critical process in the bioremediation of contaminated environments. The efficiency of this process is highly dependent on the specific microorganisms involved and the chain length of the alkane. This guide provides a comparative overview of the biodegradation rates of different long-chain alkanes by various bacterial strains, supported by experimental data.

Factors Influencing Biodegradation Rates

The rate at which microorganisms degrade long-chain alkanes is influenced by several factors, including the chemical structure of the alkane, the enzymatic machinery of the microorganism, and environmental conditions. Generally, shorter-chain n-alkanes are more readily degraded than longer-chain ones due to their higher bioavailability.[1][2] However, some bacteria have evolved specialized mechanisms to utilize very long-chain alkanes.

The initial and most crucial step in aerobic alkane degradation is the oxidation of the alkane molecule. This is typically catalyzed by enzymes called alkane hydroxylases.[3][4][5] Different classes of these enzymes are specialized for alkanes of different chain lengths. For instance, alkane 1-monooxygenase (encoded by the alkB gene) is commonly found in bacteria that degrade medium-chain alkanes (C5-C20), while other enzymes like flavin-binding monooxygenases (AlmA) and LadA are involved in the degradation of longer-chain alkanes (>C20).

Comparative Biodegradation Rates of Long-Chain Alkanes

The following table summarizes the biodegradation rates of various long-chain alkanes by different bacterial strains as reported in scientific literature. These studies demonstrate the variability in degradation efficiency based on the microbial species and the specific alkane.

Alkane (Chain Length)	Bacterial Strain/Consortium	Incubation Time (days)	Temperature (°C)	Degradation Rate (%)	Reference
n-Hexadecane (C16)	Rhodococcus sp. strain Q15	102	0	6.1
n-Octacosane (C28)	Rhodococcus sp. strain Q15	102	0	1.6
n-Dotriacontane (C32)	Rhodococcus sp. strain Q15	102	0	4.3
n-Dotriacontane (C32)	Mixed Consortium	10	50	85
n-Dotriacontane (C32)	Mixed Consortium	20	50	90
n-Tetracontane (C40)	Mixed Consortium	20	50	87
n-Tetracosane (C24)	Alcanivorax sp. strain Est-02	14	25-35	60
n-Octacosane (C28)	Alcanivorax sp. strain Est-02	14	25-35	65
n-Hexadecane (C16)	Rhodococcus sp. Moj-3449	7	-	-
n-Dodecane (C12)	Rhodococcus sp. Moj-3449	7	-	-
n-Tetradecane (C14)	Rhodococcus sp. Moj-3449	7	-	-
n-Octadecane (C18)	Rhodococcus sp. Moj-3449	7	-	-
n-Eicosane (C20)	Pseudomonas frederiksbergensis	12	15	-
n-Docosane (C22)	Pseudomonas frederiksbergensis	-	15	-

Note: A dash (-) indicates that the specific quantitative data was not provided in the abstract.

Experimental Protocols

The following is a generalized methodology for assessing the biodegradation of long-chain alkanes by microbial cultures, synthesized from the experimental sections of multiple research articles.

1. Microorganism and Culture Conditions:

• Isolation and Enrichment: Alkane-degrading microorganisms are often isolated from contaminated environments like soil or water. Enrichment cultures are established using a mineral salts medium (MSM) with the target long-chain alkane as the sole carbon source.

• Inoculum Preparation: A pure culture of the selected microorganism is grown in a suitable liquid medium (e.g., Luria-Bertani broth) to a specific optical density (e.g., OD600 ~ 1.0) before being used to inoculate the experimental flasks.

2. Biodegradation Assay:

• Medium: A basal mineral medium, such as Bushnell-Hass (BH) broth, is commonly used. It contains essential minerals and a nitrogen source.

• Carbon Source: The long-chain alkane to be tested is added to the medium, typically at a concentration of 0.1% to 1% (w/v).

• Incubation: The inoculated flasks are incubated under controlled conditions. For thermophilic bacteria, the temperature may be around 50°C, while for psychrotrophic or mesophilic bacteria, it could range from 0°C to 37°C. The flasks are usually agitated on an orbital shaker (e.g., 120-150 rpm) to ensure aeration and dispersion of the hydrocarbon.

• Controls: Abiotic controls (flasks with medium and alkane but without microbial inoculation) are run in parallel to account for any non-biological degradation of the alkanes. Acid-killed controls can also be used.

3. Analysis of Biodegradation:

• Extraction: At specific time intervals, samples are collected from the flasks. The residual alkane is extracted from the aqueous medium using an organic solvent like n-hexane.

• Quantification: The concentration of the remaining alkane in the extract is determined using gas chromatography-mass spectrometry (GC-MS). The disappearance of the parent alkane peak over time indicates biodegradation.

• Calculation of Degradation Rate: The percentage of degradation is calculated by comparing the amount of alkane remaining in the experimental flasks to the initial amount or the amount in the abiotic controls.

Visualizing the Process

To better understand the experimental workflow and the underlying biochemical pathways, the following diagrams have been generated.

Caption: A generalized workflow for a long-chain alkane biodegradation experiment.

Caption: The aerobic degradation pathway of long-chain n-alkanes in bacteria.

References

• 1. globalsciencebooks.info [globalsciencebooks.info]
• 2. Biodegradation of Variable-Chain-Length Alkanes at Low Temperatures by a Psychrotrophic Rhodococcus sp - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. Analysis of the Alkane Hydroxylase Gene and Long-Chain Cyclic Alkane Degradation in Rhodococcus [scirp.org]

Performance of different GC columns for hexatriacontane analysis

For researchers, scientists, and drug development professionals engaged in the analysis of high molecular weight hydrocarbons, the selection of an appropriate Gas Chromatography (GC) column is critical for achieving accurate, reproducible, and efficient separations. This guide provides an objective comparison of the performance of different high-temperature GC columns suitable for the analysis of hexatriacontane (C36H74), a long-chain n-alkane.

The analysis of high-boiling point compounds like hexatriacontane necessitates the use of specialized high-temperature GC (HTGC) columns.[1] These columns are engineered to withstand temperatures exceeding 360°C, a range where traditional fused silica columns falter, becoming brittle and prone to breakage.[2][3] The primary considerations for selecting a GC column for hexatriacontane analysis are its thermal stability, stationary phase, column dimensions, and the resulting chromatographic performance in terms of efficiency, inertness, and column bleed.

Principles of GC Column Selection for Hexatriacontane

Hexatriacontane is a non-polar, high molecular weight hydrocarbon. The separation of such compounds is primarily governed by their boiling points. Therefore, non-polar stationary phases are the industry standard for this type of analysis. The principle of "like dissolves like" dictates that a non-polar analyte will have the strongest interaction with a non-polar stationary phase, leading to a separation that correlates well with the boiling points of the analytes.

Key column characteristics to consider include:

• Stationary Phase: A 100% dimethylpolysiloxane phase is the most common choice for the analysis of n-alkanes. This non-polar phase separates compounds primarily based on their boiling points.

• Thermal Stability: The column must be able to withstand the high temperatures required to elute hexatriacontane in a reasonable time. High-temperature columns are typically rated for maximum operating temperatures of 400°C or higher.[4][5]

• Column Bleed: At high temperatures, the stationary phase can degrade and elute from the column, causing a rising baseline and interfering with the detection of analytes. Low-bleed columns are essential for sensitive analyses.

• Inertness: The column surface should be highly inert to prevent the adsorption of analytes, which can lead to peak tailing and poor peak shape.

• Dimensions (Length, Internal Diameter, and Film Thickness): For high-boiling point compounds, shorter columns with a smaller internal diameter and a thinner film thickness are often preferred to achieve faster analysis times and reduce column bleed.

Comparative Performance of High-Temperature GC Columns

Several manufacturers offer specialized high-temperature GC columns suitable for hexatriacontane analysis. This guide focuses on three popular non-polar columns: the Agilent J&W DB-1ht, the Phenomenex Zebron ZB-1HT Inferno, and the Restek Rxi-1HT.

Feature	Agilent J&W DB-1ht	Phenomenex Zebron ZB-1HT Inferno	Restek Rxi-1HT
Stationary Phase	100% Dimethylpolysiloxane	100% Dimethylpolysiloxane	100% Dimethylpolysiloxane
Maximum Temperature	400°C	430°C	400°C
Key Features	Specially processed for extended temperature limit; High-temperature polyimide-coated fused silica tubing; Bonded and cross-linked.	First non-metal columns stable to 430°C; Rugged high-temperature polyimide-coated fused silica tubing; Low activity.	Columns processed for high-temperature applications; 40% longer lifetime from specially designed fused silica tubing.
Bleed Characteristics	Low bleed for high-temperature applications.	Extremely low bleed levels at high temperatures due to Engineered Self Cross-linking™ (ESC) bonding technology.	Ultra-low bleed due to Rxi technology.
Inertness	Excellent peak shape for high boilers.	Low activity, provides good peak shape for acidic and basic samples.	Exceptional inertness for a wide range of compounds.

Experimental Protocols

Reproducible and accurate analysis of hexatriacontane requires a well-defined experimental protocol. The following provides a typical set of conditions for the analysis of high molecular weight hydrocarbons using a high-temperature GC system with a Flame Ionization Detector (FID).

Sample Preparation:

A standard solution of n-alkanes, including hexatriacontane, is prepared in a suitable solvent such as carbon disulfide (CS2) or hexane. The concentration of each analyte should be appropriate for FID detection, typically in the range of 10-100 ppm.

Gas Chromatograph and Column:

• GC System: A gas chromatograph capable of high-temperature operation (up to 450°C) and equipped with a Flame Ionization Detector (FID).

• Column: A high-temperature, non-polar capillary column (e.g., Agilent J&W DB-1ht, Phenomenex Zebron ZB-1HT Inferno, or Restek Rxi-1HT). A common dimension for this application is 15 m x 0.25 mm ID x 0.1 µm film thickness.

GC-FID Conditions:

Parameter	Value
Injector	Split/Splitless or Cool On-Column
Injector Temperature	350°C
Carrier Gas	Helium or Hydrogen
Flow Rate	1-2 mL/min (Constant Flow)
Oven Program	Initial: 50°C, hold for 1 min
Ramp: 15°C/min to 400°C
Final Hold: 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	400°C
Hydrogen Flow	40 mL/min
Air Flow	450 mL/min
Makeup Gas (N2)	25 mL/min

Mandatory Visualization

Caption: Logical workflow for selecting a GC column for hexatriacontane analysis.

References

• 1. gcms.cz [gcms.cz]
• 2. agilent.com [agilent.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Rxi-1HT GC Capillary Column, 30 m, 0.25 mm ID, 0.25 µm [restek.com]
• 5. thomassci.com [thomassci.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Hexatriacontane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate and essential safety and logistical information for handling Hexatriacontane, including detailed operational and disposal plans.

Hexatriacontane is a long-chain alkane that is generally considered to have low toxicity.[1][2] However, like any chemical, it requires careful handling to minimize exposure and ensure a safe laboratory environment. It is a white, odorless, waxy solid that is insoluble in water.[3][4][5]

Personal Protective Equipment (PPE)

When handling Hexatriacontane, appropriate personal protective equipment should be worn to prevent direct contact and inhalation of any dust particles. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment	Specifications and Use
Eye Protection	Safety glasses with side shields or goggles	Should meet EN 166 (EU) or NIOSH (US) standards. Essential to protect eyes from any potential splashes or airborne particles.
Hand Protection	Chemical-resistant gloves	Nitrile, neoprene, or natural rubber gloves are suitable. Gloves should be inspected before use and removed carefully to avoid skin contact with the outer surface.
Body Protection	Lab coat or long-sleeved clothing	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory Protection	Not generally required under normal use conditions	A respirator may be necessary if significant dust is generated. If required, use equipment tested and approved under appropriate government standards. Ensure adequate ventilation in areas where dust may be formed.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Hexatriacontane will minimize risks and ensure procedural consistency.

Caption: Standard workflow for handling Hexatriacontane.

Experimental Protocol for Safe Handling:

• Preparation :

  • Thoroughly review the Safety Data Sheet (SDS) for Hexatriacontane before beginning work.

  • Ensure the work area, such as a chemical fume hood or a bench with localized exhaust ventilation, is functioning correctly to minimize dust exposure.

  • Put on all required personal protective equipment as detailed in the table above.

• Handling :

  • When weighing the solid, do so in a location that will contain any spills and minimize the generation of dust.

  • Handle containers of Hexatriacontane carefully to avoid dropping them.

  • If transferring the solid, use a spatula or other appropriate tool to prevent creating airborne dust.

• Post-Handling :

  • After handling is complete, clean the work surface with soap and water.

  • Properly decontaminate any reusable equipment.

  • Remove PPE in a manner that avoids contaminating yourself. Gloves should be removed last, turning them inside out as they are taken off.

  • Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of Hexatriacontane and any contaminated materials is crucial to prevent environmental contamination and comply with regulations.

Caption: Disposal workflow for Hexatriacontane waste.

Disposal Protocol:

• Waste Segregation and Collection :

  • Do not dispose of Hexatriacontane down the drain or in regular trash.

  • Collect any waste Hexatriacontane and any materials used for cleaning up spills (e.g., paper towels) in a designated, sealed container.

  • Clearly label the waste container with the chemical name and any associated hazards.

• Disposal Method :

  • The primary method of disposal is to offer the surplus material to a licensed disposal company.

  • An alternative is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

  • All disposal practices must be in compliance with local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.

References

• 1. gls.co.jp [gls.co.jp]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]